N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite

Core Science & Biosynthesis

An In-depth Technical Guide to Trityl Group Removal in Morpholino Synthesis

Introduction

Phosphorodiamidate Morpholino Oligomers (PMOs) have emerged as a cornerstone of antisense therapy, with several FDA-approved drugs for treating genetic disorders.[1][2] The solid-phase synthesis of these charge-neutral nucleic acid analogs relies on a meticulously controlled cycle of monomer addition. A critical step in this cycle is the removal of the acid-labile trityl protecting group from the morpholine nitrogen, which enables the subsequent coupling of the next monomer.[3][4] This guide provides an in-depth technical overview of the detritylation step, exploring the underlying chemistry, standard protocols, critical parameters, and analytical methods for ensuring the synthesis of high-purity Morpholino oligomers.

The trityl group, and its substituted derivatives like 4,4'-dimethoxytrityl (DMT), are employed to protect the secondary amine of the morpholine subunit during synthesis.[1][3] Its bulky nature prevents unwanted side reactions, and its lability under acidic conditions allows for its selective removal without compromising other protecting groups.[5][6] However, the phosphorodiamidate backbone of PMOs is also susceptible to acid-catalyzed hydrolysis.[4][7] Therefore, the detritylation process must be carefully optimized to ensure complete removal of the trityl group while minimizing degradation of the oligomer backbone. Incomplete detritylation leads to the formation of "n-1" deletion sequences, which are challenging to separate from the full-length product.[4][7]

This guide will delve into the mechanistic nuances of trityl group removal, compare various detritylation reagents, provide detailed experimental protocols, and discuss methods for monitoring the reaction's efficiency.

The Mechanism of Acid-Catalyzed Detritylation

The removal of the trityl group is an acid-catalyzed process that proceeds via the formation of a stable trityl cation. The reaction is initiated by the protonation of the ether oxygen (in the case of hydroxyl protection) or the direct protonation of the nitrogen atom in the N-trityl bond of the morpholine ring.[5] This protonation weakens the C-N bond, leading to its cleavage and the formation of a free secondary amine on the growing Morpholino chain and the highly stable triphenylmethyl (trityl) cation.[5]

The stability of the trityl cation is attributed to the extensive resonance delocalization of the positive charge across the three phenyl rings. This inherent stability drives the reaction forward.

Caption: Acid-catalyzed removal of the trityl protecting group.

Detritylation Reagents and Considerations

The choice of detritylation agent is paramount to the success of Morpholino synthesis. The ideal reagent should efficiently remove the trityl group in a short time frame while minimizing side reactions, particularly the hydrolysis of the acid-sensitive phosphorodiamidate linkages.[4]

Traditional Carboxylic Acid Reagents

Historically, carboxylic acids have been employed for detritylation in solid-phase synthesis.

• Trichloroacetic Acid (TCA): A strong acid (pKa ≈ 0.7) that provides rapid detritylation.[8] However, its high acidity can lead to significant depurination in standard oligonucleotide synthesis and can also promote the degradation of the PMO backbone.[4][8]

• Dichloroacetic Acid (DCA): A slightly weaker acid than TCA (pKa ≈ 1.5), offering a better balance between detritylation efficiency and backbone integrity.[9] It is a commonly used reagent in oligonucleotide synthesis.[10]

While effective, carboxylic acids can be problematic. Incomplete removal of the acid before the subsequent coupling step can lead to the formation of truncated oligomers.[4]

Advanced Detritylation Formulations

To mitigate the risks associated with strong carboxylic acids, alternative deblocking agents have been developed. These formulations aim to provide controlled acidity and often include a scavenger to trap the liberated trityl cation, preventing potential side reactions.

A significant advancement has been the use of heterocyclic amine salts in a trifluoroethanol-containing solvent.[7] An exemplary formulation includes:

• 4-cyanopyridine and Trifluoroacetic Acid (TFA): This combination forms a pyridinium salt that provides a buffered acidic environment, leading to controlled detritylation.[7][11]

• Trifluoroethanol (TFE): Acts as a solvent and a scavenger for the trityl cation.[7]

• Water: A small amount of water can be included in the formulation.[11]

This approach has been shown to reduce the hydrolysis of phosphorodiamidate linkages compared to traditional methods.[7]

Comparative Overview of Detritylation Reagents

Reagent/Formulation	Typical Concentration	Advantages	Disadvantages
Trichloroacetic Acid (TCA)	3% in Dichloromethane	Fast and efficient detritylation.[8]	High risk of phosphorodiamidate backbone degradation and depurination.[4][8]
Dichloroacetic Acid (DCA)	2-3% in Dichloromethane	Better selectivity than TCA.[9]	Still poses a risk of backbone hydrolysis.[4]
4-cyanopyridine/TFA in DCM/TFE	Varies	Reduced backbone degradation, controlled reaction.[7][11]	More complex formulation.

Experimental Protocol: Solid-Phase Detritylation of a Morpholino Oligomer

This protocol outlines a general procedure for the detritylation step in an automated solid-phase Morpholino synthesis cycle.

Materials:

• Controlled Pore Glass (CPG) or Polystyrene resin with the growing Morpholino chain.

• Deblocking Solution: 4-cyanopyridine, Dichloromethane (DCM), Trifluoroacetic Acid (TFA), and 2,2,2-Trifluoroethanol (TFE). A common formulation is a solution of 4-cyanopyridine and TFA in a mixture of DCM and TFE.[11]

• Washing Solvent: Dichloromethane (DCM) or Acetonitrile (ACN).

• Automated DNA/Oligo Synthesizer.

Procedure:

• Initial Wash: The solid support is washed extensively with the washing solvent (e.g., DCM) to remove any residual reagents from the previous cycle.

• Deblocking: The deblocking solution is passed through the synthesis column containing the solid support. The flow rate and contact time are critical parameters that need to be optimized based on the scale of the synthesis and the specific sequence. A typical deblocking time is in the range of 1-3 minutes.[7]

• Monitoring (Optional but Recommended): The effluent from the column during the deblocking step can be collected. The liberated trityl cation is brightly colored (orange/yellow), and its quantity can be measured spectrophotometrically at approximately 498 nm to determine the stepwise coupling efficiency.[12]

• Washing: Following deblocking, the solid support is thoroughly washed with the washing solvent to completely remove the deblocking agent and the liberated trityl cation. This step is crucial to prevent any interference with the subsequent coupling reaction.

• Neutralization (if necessary): Depending on the subsequent coupling chemistry, a neutralization step with a non-nucleophilic base may be required to ensure the free amine is deprotonated and ready for coupling.

• Proceed to Coupling: The resin is now ready for the coupling of the next trityl-protected Morpholino monomer.

Caption: Automated solid-phase detritylation workflow.

Analytical Methods for Monitoring Detritylation

Ensuring complete detritylation while maintaining the integrity of the Morpholino oligomer requires robust analytical monitoring.

• Spectrophotometry: As mentioned, online monitoring of the trityl cation release provides a real-time assessment of the coupling efficiency of the previous step.[12] A consistent yield of the trityl cation at each cycle indicates successful synthesis.

• High-Performance Liquid Chromatography (HPLC): HPLC is an indispensable tool for analyzing the purity of the final Morpholino product.[13]

  • Reverse-Phase HPLC (RP-HPLC): Can be used to separate the full-length product from shorter "n-1" failure sequences that result from incomplete detritylation.[13] The "trityl-on" purification strategy, where the final trityl group is left on, allows for efficient separation of the full-length product from untritylated failure sequences.[14]

  • Anion-Exchange HPLC (AEX-HPLC): By adjusting the pH, Morpholinos can be analyzed by anion-exchange chromatography.[13]

• Thin-Layer Chromatography (TLC): A simple and rapid method to qualitatively assess the completion of the detritylation reaction on a small scale or during process development.[4][7] The disappearance of the starting tritylated compound and the appearance of the detritylated product can be visualized.

• Mass Spectrometry (MS): Provides definitive confirmation of the molecular weight of the synthesized Morpholino oligomer, allowing for the identification of the full-length product and any deletion sequences.[3]

Conclusion

The removal of the trityl group is a deceptively simple yet critically important step in the synthesis of phosphorodiamidate Morpholino oligomers. The choice of detritylation reagent and the optimization of reaction conditions are pivotal in achieving high yields of pure, full-length product. While traditional carboxylic acids are effective, modern formulations containing heterocyclic amine salts offer a more controlled and less degradative approach. Rigorous in-process monitoring and final product analysis using a combination of spectrophotometry, chromatography, and mass spectrometry are essential to ensure the quality and integrity of these vital therapeutic molecules. As the field of antisense technology continues to advance, further refinements in the detritylation process will undoubtedly contribute to the more efficient and cost-effective production of Morpholino-based therapeutics.

References

• Conception and Synthesis of Sequence‐Coded Morpholinos. Chem. Eur. J.2020 , 26, 1-9. [Link]

• Processes for preparing phosphorodiamidate morpholino oligomers via fast-flow synthesis. WO2019060862A1.

• Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry in an Automated Oligo Synthesizer. Request PDF. [Link]

• Method of synthesis of morpholino oligomers. WO2009064471A1.

• Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry-A New Method Amenable to Automated Synthesizer. ChemRxiv. [Link]

• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Glen Report. 2011 , 21.2. [Link]

• Method of synthesis of morpholino oligomers. US8299206B2.

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Total Synthesis. [Link]

• Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. Molecules. 2023 , 28, 5483. [Link]

• Avoiding Depurination During Trityl-on Purification. Phenomenex. [Link]

• Controlled Detritylation of Antisense Oligonucleotides. Org. Process Res. Dev.2000 , 4, 194-200. [Link]

• Improved methods of detritylation for oligonucleotide synthesis. WO1996003417A1.

• Purifying and analyzing Morpholinos by HPLC and detecting Morpholinos in biological samples. Gene Tools, LLC. [Link]

• Using Morpholinos to Control Gene Expression. Curr. Protoc. Nucleic Acid Chem.2011 , Chapter 4, Unit 4.30.1-4.30.22. [Link]

• Method for solution phase detritylation of oligomeric compounds. WO2015061246A1.

• Gene Knockdowns in Adult Animals: PPMOs and Vivo-Morpholinos. Pharmaceuticals (Basel). 2011 , 4, 584-601. [Link]

• Tritylamines. Organic Chemistry Portal. [Link]

• DNA Purification - Manual Detritylation of Oligonucleotides. Roth Lab. [Link]

• How to Remove a Trityl Group (Selective Deprotection of Trityl). YouTube. [Link]

• Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. Nucleic Acids Res.1997 , 25, 3629-3633. [Link]

• Guide for Morpholino Users: Toward Therapeutics. International Zebrafish Society. [Link]

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The Cornerstone of Synthetic Biology: A Technical Guide to the Function of Phosphoramidites in Oligonucleotide Synthesis

Abstract

In the landscape of modern molecular biology, synthetic oligonucleotides are an indispensable tool, driving advancements in diagnostics, therapeutics, and fundamental research.[1][2] The ability to rapidly and accurately synthesize custom sequences of DNA and RNA is largely attributable to the robustness and efficiency of phosphoramidite chemistry.[1][3] This guide provides an in-depth technical exploration of the pivotal role of phosphoramidites as the fundamental building blocks in solid-phase oligonucleotide synthesis. We will dissect the intricate chemistry of the synthesis cycle, elucidate the causality behind key experimental choices, and provide a comprehensive understanding of how these versatile molecules have become the gold standard in the field.[3] This document is intended for researchers, scientists, and drug development professionals seeking a deeper, field-proven understanding of this foundational technology.

Introduction: The Genesis of Synthetic Oligonucleotides

The journey to routine, automated oligonucleotide synthesis has been marked by several key innovations. Early methods, such as the phosphotriester and H-phosphonate approaches, laid the groundwork but were hampered by slow reaction times and lower efficiencies, particularly for longer sequences.[] The advent of phosphoramidite chemistry in the early 1980s revolutionized the field, offering rapid, high-yield coupling reactions that were amenable to automation and solid-phase synthesis.[3][5][6] This breakthrough has enabled the synthesis of oligonucleotides with lengths exceeding 200 base pairs, a feat that was previously unimaginable.[3]

At the heart of this technology are nucleoside phosphoramidites, which are specially modified nucleosides designed for controlled, sequential addition to a growing oligonucleotide chain.[3][7] Their unique chemical architecture, featuring carefully selected protecting groups, is the key to the precision and high fidelity of modern oligonucleotide synthesis.[3][]

The Anatomy of a Phosphoramidite: A Study in Controlled Reactivity

A standard nucleoside phosphoramidite is a marvel of chemical engineering, designed for both stability during storage and rapid reactivity when required.[7] Its structure can be broken down into several key components, each with a specific and critical function.

• The Nucleoside Core: This is the fundamental building block, consisting of a deoxyribose (for DNA) or ribose (for RNA) sugar linked to one of the four canonical bases (A, C, G, T/U) or a modified base.[][5]

• The 5'-Hydroxyl Protecting Group (DMT): The 5'-hydroxyl group of the sugar is protected by a dimethoxytrityl (DMT) group.[3][7] This bulky, acid-labile group prevents unwanted polymerization during phosphoramidite synthesis and the subsequent coupling reactions.[8] Its removal in a controlled acidic step initiates each cycle of oligonucleotide synthesis.[3][8]

• The 3'-Phosphoramidite Moiety: This is the reactive center of the molecule. It consists of a trivalent phosphorus atom bonded to a diisopropylamino group and a 2-cyanoethyl group.[3][5] The diisopropylamino group acts as a leaving group during the coupling reaction, while the 2-cyanoethyl group protects the phosphite linkage from unwanted side reactions.[3]

• Exocyclic Amine Protecting Groups: The exocyclic amino groups on the nucleobases (adenine, guanine, and cytosine) are protected to prevent them from reacting during the synthesis cycle.[][5] Common protecting groups include benzoyl (Bz) for adenine and cytosine, and isobutyryl (iBu) for guanine.[1]

The careful selection of these protecting groups is paramount to the success of phosphoramidite chemistry. They must be stable enough to withstand the conditions of the synthesis cycle but readily removable at the appropriate steps to allow for the next reaction to occur.[3][7]

The Solid-Phase Synthesis Cycle: A Symphony of Chemical Reactions

Modern oligonucleotide synthesis is predominantly carried out on a solid support, typically controlled-pore glass (CPG) or polystyrene.[5][9] This approach simplifies the process by allowing for the easy removal of excess reagents and byproducts by simple washing steps, eliminating the need for purification after each cycle.[3][10] The synthesis proceeds in a 3' to 5' direction, the opposite of enzymatic DNA synthesis.[5]

The synthesis of an oligonucleotide is a cyclic process, with each cycle resulting in the addition of a single nucleotide. This cycle consists of four key steps: deblocking, coupling, capping, and oxidation.[1][3][6]

Step 1: Deblocking (Detritylation)

The cycle begins with the removal of the acid-labile 5'-DMT protecting group from the nucleoside attached to the solid support.[8] This is typically achieved by treating the support with a solution of a weak acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane.[8][11] The removal of the DMT group exposes a free 5'-hydroxyl group, which is the site for the subsequent coupling reaction.[8] The cleaved DMT cation has a characteristic orange color, and its absorbance can be measured to monitor the efficiency of each coupling step.[8][9]

Step 2: Coupling

This is the core reaction of the synthesis cycle, where the next phosphoramidite monomer is added to the growing oligonucleotide chain.[8] The incoming phosphoramidite is activated by a weak acid, such as 1H-tetrazole or its derivatives like 4,5-dicyanoimidazole (DCI) or 5-ethylthio-1H-tetrazole (ETT).[11][12][13][] The activator protonates the nitrogen of the diisopropylamino group on the phosphoramidite, making it an excellent leaving group.[8][] The free 5'-hydroxyl group of the support-bound nucleoside then attacks the activated phosphorus center, forming a phosphite triester linkage and releasing the diisopropylamine.[5][8][] This reaction is extremely rapid and efficient, with coupling efficiencies typically exceeding 99%.[3]

Step 3: Capping

Despite the high efficiency of the coupling reaction, a small percentage of the 5'-hydroxyl groups may fail to react.[3] To prevent these unreacted chains from elongating in subsequent cycles and generating deletion mutants, a capping step is introduced.[3][8] This involves acetylating the unreacted 5'-hydroxyl groups using a mixture of acetic anhydride and N-methylimidazole.[9][10] This renders them unreactive to further coupling reactions.[9]

Step 4: Oxidation

The newly formed phosphite triester linkage is unstable and susceptible to cleavage under the acidic conditions of the deblocking step.[3][8] To create a more stable, natural phosphodiester linkage, the phosphite triester is oxidized to a phosphate triester.[8] This is typically achieved using a solution of iodine in a mixture of tetrahydrofuran, water, and pyridine.[8][16] The resulting pentavalent phosphate triester is stable throughout the remainder of the synthesis.[16]

This four-step cycle is repeated for each nucleotide to be added to the sequence.

The Role of Activators: Catalyzing the Formation of the Phosphodiester Bond

The choice of activator is critical for achieving high coupling efficiencies.[] The activator must be acidic enough to protonate the phosphoramidite but not so acidic that it causes premature removal of the 5'-DMT protecting group.[17]

Activator	Acidity (pKa in Acetonitrile)	Key Characteristics
1H-Tetrazole	~8.2	The traditional and widely used activator.
5-Ethylthio-1H-tetrazole (ETT)	~7.0	More acidic than tetrazole, leading to faster coupling times.
4,5-Dicyanoimidazole (DCI)	5.2	A highly effective, non-explosive alternative to tetrazole. Offers very fast coupling kinetics.[12][13]

The mechanism of activation involves the protonation of the diisopropylamino group of the phosphoramidite by the activator.[] This creates a highly reactive intermediate that is readily attacked by the 5'-hydroxyl group of the growing oligonucleotide chain.[]

Diversity in Phosphoramidites: Beyond the Canonical Bases

The versatility of phosphoramidite chemistry extends far beyond the synthesis of standard DNA and RNA. A vast array of modified phosphoramidites are commercially available, enabling the incorporation of a wide range of functionalities into synthetic oligonucleotides.[5][7][18]

• RNA Phosphoramidites: The synthesis of RNA is more challenging due to the presence of the 2'-hydroxyl group on the ribose sugar.[] This hydroxyl group must be protected during synthesis, typically with a silyl-based protecting group, to prevent side reactions.[]

• Modified Base Phosphoramidites: These allow for the incorporation of non-natural bases, which can be used to study DNA-protein interactions, create novel aptamers, or introduce fluorescent labels.

• Backbone-Modified Phosphoramidites: Phosphorothioate-modified oligonucleotides, where a non-bridging oxygen in the phosphate backbone is replaced with sulfur, are widely used in antisense therapeutics due to their increased resistance to nuclease degradation.[18] These are synthesized by replacing the oxidation step with a sulfurization step.

• Non-nucleosidic Phosphoramidites: These molecules allow for the introduction of various functionalities, such as fluorescent dyes, quenchers, and biotin, at specific positions within the oligonucleotide.[2][5]

Experimental Protocol: Standard Solid-Phase Oligonucleotide Synthesis

The following is a generalized, step-by-step protocol for a single cycle of solid-phase oligonucleotide synthesis using phosphoramidite chemistry.

• Preparation:

  • The solid support with the initial nucleoside is packed into a synthesis column.

  • Solutions of the phosphoramidite monomers, activator, capping reagents, deblocking solution, and oxidizing solution are prepared in anhydrous acetonitrile.

• Synthesis Cycle:

  • Deblocking: The column is washed with anhydrous acetonitrile. The deblocking solution (e.g., 3% TCA in dichloromethane) is passed through the column to remove the 5'-DMT group. The column is then washed again with acetonitrile.

  • Coupling: The phosphoramidite solution and the activator solution are mixed and delivered to the column. The reaction is allowed to proceed for a specified time (typically 30-180 seconds). The column is then washed with acetonitrile.

  • Capping: The capping solutions (acetic anhydride and N-methylimidazole) are delivered to the column to cap any unreacted 5'-hydroxyl groups. The column is then washed with acetonitrile.

  • Oxidation: The oxidizing solution (iodine in THF/water/pyridine) is passed through the column to convert the phosphite triester to a phosphate triester. The column is then washed with acetonitrile.

• Chain Elongation: The synthesis cycle is repeated until the desired oligonucleotide sequence is assembled.

• Cleavage and Deprotection:

  • After the final cycle, the oligonucleotide is cleaved from the solid support using a concentrated solution of ammonium hydroxide.

  • This treatment also removes the 2-cyanoethyl protecting groups from the phosphate backbone and the protecting groups from the exocyclic amines of the nucleobases.

  • The resulting crude oligonucleotide solution is then purified, typically by HPLC or PAGE.

Visualizing the Process: Key Mechanisms and Workflows

The Phosphoramidite Monomer

Caption: Chemical structure of a nucleoside phosphoramidite.

The Oligonucleotide Synthesis Cycle

Caption: The four-step oligonucleotide synthesis cycle.

Conclusion: The Enduring Legacy of Phosphoramidite Chemistry

Phosphoramidite chemistry has been the cornerstone of oligonucleotide synthesis for nearly four decades, and for good reason.[3] Its high efficiency, robustness, and amenability to automation have made it the gold standard in both academic and industrial settings.[3] The continuous development of new phosphoramidite monomers with novel functionalities ensures that this powerful chemical approach will continue to be a critical enabling technology for future advancements in biotechnology, synthetic biology, and medicine.

References

• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. (n.d.).

• Vargeese, C., Carter, J., Yegge, J., Krivjansky, S., Settle, A., Kropp, E., Peterson, K., & Pieken, W. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. Retrieved from [Link]

• A Simple Guide to Phosphoramidite Chemistry and How it Fits in Twist Bioscience's Commercial Engine. (n.d.). Twist Bioscience. Retrieved from [Link]

• Comprehensive Guide to Oligonucleotide Synthesis Using the Phosphoramidite Method. (n.d.).

• Oligonucleotide synthesis. (2023, October 26). In Wikipedia. Retrieved from [Link]

• Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. (n.d.). Amerigo Scientific. Retrieved from [Link]

• Comprehensive Phosphoramidite chemistry capabilities for the synthesis of oligonucleotides. (n.d.). Aragen. Retrieved from [Link]

• The Phosphoramidite Approach for Oligonucleotide Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.

• Kumar, P., & Sharma, P. (2003). Novel phosphoramidite building blocks in synthesis and applications toward modified oligonucleotides. Current organic chemistry, 7(12), 1155-1173. Retrieved from [Link]

• Vargeese, C., Carter, J., Yegge, J., Krivjansky, S., Settle, A., Kropp, E., ... & Pieken, W. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic acids research, 26(4), 1046-1050. Retrieved from [Link]

• Dahl, B. H., Nielsen, J., & Dahl, O. (1987). Mechanistic studies on the phosphoramidite coupling reaction in oligonucleotide synthesis. I. Evidence for nucleophilic catalysis by tetrazole and rate variations with the phosphorus substituents. Nucleic acids research, 15(4), 1729-1743. Retrieved from [Link]

• G. A. van der Marel, C. A. A. van Boeckel, G. Wille, J. H. van Boom, Tetrahedron Lett., 1981, 22, 3887-3890.

• Solid state oligonucleotide synthesis (phosphoramidite method). (2023, June 18). [Video]. YouTube. Retrieved from [Link]

• Brown, T., & Brown, D. J. S. (2019). Chapter 5: Solid-phase oligonucleotide synthesis. In Nucleic Acids Book. ATDBio. Retrieved from [Link]

• Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism. (2017). Journal of visualized experiments : JoVE, (125), 55850. Retrieved from [Link]

• Solid Phase Oligonucleotide Synthesis. (n.d.). Biotage. Retrieved from [Link]

• Protecting Groups for DNA, RNA and 2'-OMe-RNA Monomers. (1997). Glen Report, 9(1). Retrieved from [Link]

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Technical Deep Dive: N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite

The following technical guide details the specifications, chemical identity, and application protocols for N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite .

Core Chemical Identity & CAS Verification[1]

This monograph focuses on the Phosphoramidite derivative of the Morpholino Cytosine monomer. This compound is distinct from the Chlorophosphoramidate monomer typically used in standard Phosphorodiamidate Morpholino Oligomer (PMO) synthesis. This specific phosphoramidite variant is primarily utilized for incorporating morpholino subunits into standard DNA/RNA backbones (creating "Gapmers" or chimeras) or employing standard oligonucleotide synthesizers without specialized PMO coupling protocols.

Attribute	Specification
Product Name	N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite
CAS Number	2434794-97-3
Chemical Formula	C₄₄H₄₉N₆O₅P
Molecular Weight	772.87 g/mol
Appearance	White to off-white amorphous powder
Solubility	Soluble in Acetonitrile (anhydrous), Dichloromethane
Purity (HPLC)	≥ 98.0%
Coupling Efficiency	> 99% (under optimized activator conditions)

Structural Components[1][2][3]

• Base Protection: N4-Benzoyl .[1][2][3][4][5][6][7][8] The exocyclic amine of Cytosine is protected with a Benzoyl group to prevent side reactions during synthesis. This group is removed during the final deprotection step (ammonolysis).

• Backbone Protection: N-Trityl .[2][3][4][9][] The morpholine ring nitrogen (secondary amine) is protected with a Trityl (Triphenylmethyl) group. This is acid-labile, analogous to the DMT group in DNA synthesis, but located on the nitrogen.

• Reactive Group: 5'-O-Phosphoramidite .[2][3][4][5][9] Specifically, a 2-cyanoethyl-N,N-diisopropylphosphoramidite moiety attached to the exocyclic 5'-hydroxyl group.[5][7] This allows coupling to the 3'-OH of a growing oligonucleotide chain.

Critical Distinction: Phosphoramidite vs. Chlorophosphoramidate

Researchers must distinguish this compound from the standard PMO monomer to avoid synthesis failure.

Feature	This Compound (CAS 2434794-97-3)	Standard PMO Monomer (CAS 1155373-31-1)
Reactive Moiety	P(III) Phosphoramidite	P(V) Chlorophosphoramidate
Activator Required	Tetrazole / ETT / BTT	None (Self-activated) or LiBr catalyst
Oxidation Step	Required (Iodine/Water) to form P(V)	Not Required (Already P(V))
Backbone Linkage	Phosphodiester (or phosphorothioate)	Phosphorodiamidate
Primary Use	Chimeric DNA-Morpholino Oligos	Pure PMO (e.g., Eteplirsen)

Synthesis Mechanism & Coupling Protocol

The use of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite allows for the introduction of a morpholino modification using standard DNA synthesis cycles. The mechanism follows the P(III) to P(V) oxidation pathway.

The Coupling Cycle (Standard Phosphoramidite Chemistry)

Unlike pure PMO synthesis (which is 5'

3'), this monomer is typically designed to couple to a free hydroxyl group (usually 5'-OH or 3'-OH depending on the synthesis direction of the hybrid).

Mechanism Visualization:

Caption: Standard phosphoramidite coupling cycle adapted for Morpholino-DNA hybrid synthesis.

Detailed Experimental Protocol

Prerequisites:

• Anhydrous Environment: Water content must be < 30 ppm. Phosphoramidites hydrolyze rapidly.

• Concentration: Dilute monomer to 0.1 M in anhydrous Acetonitrile (ACN).

Step-by-Step Methodology:

• Detritylation (Support Preparation):

  • Flush the column with 3% Trichloroacetic acid (TCA) in Dichloromethane (DCM).

  • Note: The N-Trityl group on the morpholine ring is more stable than the 5'-O-DMT of DNA. Slightly longer exposure times (Wait step: 60–120s) may be required compared to standard DNA synthesis.

  • Wash with dry ACN until neutral pH.

• Coupling:

  • Reagent A: 0.1 M N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite in ACN.

  • Reagent B (Activator): 0.25 M 5-Ethylthio-1H-tetrazole (ETT) or 0.3 M Benzylthiotetrazole (BTT) in ACN.

  • Action: Deliver A and B simultaneously to the column.

  • Coupling Time: Increase coupling time to 6–10 minutes . The steric bulk of the morpholine ring and the trityl group slows kinetics compared to standard DNA monomers.

• Oxidation:

  • Apply 0.02 M Iodine in THF/Pyridine/Water.

  • Time: 30–60 seconds.

  • Mechanism:[2][7] Converts the unstable phosphite triester (P3) to a stable phosphate triester (P5).

• Capping:

  • Apply Acetic Anhydride (Cap A) and N-Methylimidazole (Cap B).

  • Purpose: Acetylates any unreacted hydroxyls to prevent "n-1" deletion sequences.

Quality Control & Validation

To ensure the integrity of the monomer before synthesis, the following QC parameters must be verified.

NMR Characterization[13][14]

• ³¹P NMR: Single sharp peak at ~149–150 ppm (characteristic of phosphoramidites).

  • Warning: A peak at ~10-20 ppm indicates oxidized material (hydrolysis product).

  • Warning: A peak at ~5-10 ppm indicates H-phosphonate impurity.

• ¹H NMR: Confirm presence of:

  • Aromatic protons (Trityl and Benzoyl groups) in the 7.0–8.5 ppm region.

  • Morpholine ring protons (multiplets) in the 2.5–4.5 ppm region.

  • Isopropyl methyl groups (doublets) from the phosphoramidite ligand at ~1.1 ppm.

Storage & Stability

• Temperature: Store at -20°C .

• Atmosphere: Argon or Nitrogen blanket is mandatory.

• Shelf Life: 6–12 months if kept dry. Dissolved solution in ACN is stable for only 24–48 hours.

Related Compounds Reference Table

For researchers synthesizing pure PMOs versus Chimeric Oligos, verify your starting material against this table.

Common Name	Application	CAS Number
Morpholino C Phosphoramidite	Hybrid DNA/Morpholino Synthesis	2434794-97-3
Morpholino C Chlorophosphoramidate	Pure PMO Synthesis (Standard)	1155373-31-1
Morpholino T Phosphoramidite	Hybrid DNA/Morpholino Synthesis	2434794-99-5
Morpholino A (Bz) Phosphoramidite	Hybrid DNA/Morpholino Synthesis	2434794-95-1

References

• Summerton, J., & Weller, D. (1997). Morpholino antisense oligomers: design, preparation, and properties. Antisense & Nucleic Acid Drug Development.[1][11][12][13] (Foundational reference for Morpholino chemistry).

Sources

• 1. hongene.com [hongene.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scbt.com [scbt.com]
• 6. biosynth.com [biosynth.com]
• 7. akonscientific.com [akonscientific.com]
• 8. caymanchem.com [caymanchem.com]
• 9. N-Trityl-N4-Bz-morpholino-C-5'-O-phosphoramidite, 2434794-97-3 | BroadPharm [broadpharm.com]
• 11. researchgate.net [researchgate.net]
• 12. Morpholino nucleic acid - Wikipedia [en.wikipedia.org]
• 13. Convergent synthesis of phosphorodiamidate morpholino oligonucleotides (PMOs) by the H-phosphonate approach - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite: A Keystone Monomer for Morpholino Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite, a critical building block in the synthesis of morpholino oligonucleotides. We will delve into its chemical properties, the rationale behind its molecular design, and its application in the solid-phase synthesis of phosphorodiamidate morpholino oligonucleotides (PMOs), a class of synthetic molecules with significant therapeutic and research applications.

Core Molecular Attributes

N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite is a synthetic phosphoramidite monomer specifically designed for the construction of morpholino oligonucleotides.[1] Its structure is a departure from natural nucleic acids, featuring a methylenemorpholine ring in place of the deoxyribose or ribose sugar.[2][3] This fundamental alteration confers unique and advantageous properties to the resulting oligonucleotides.

Molecular Identity and Physicochemical Properties

A precise understanding of the monomer's properties is fundamental for its effective use in synthesis.

Property	Value	Source(s)
Molecular Weight	772.87 g/mol	[1][4][5]
Alternate Molecular Weight	772.9 g/mol	[2]
Molecular Formula	C44H49N6O5P	[1][2]
CAS Number	2434794-97-3	[1][2]
Appearance	Typically a white powder	[]
Purity	≥ 97% (typical)	[7]
Storage Conditions	-20°C is recommended for long-term stability.	[2]
Shipping	Often shipped at ambient temperature.	[1][2]

The Rationale Behind the Molecular Architecture

The specific chemical groups of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite are not arbitrary; each serves a distinct and critical function in the context of automated oligonucleotide synthesis.

Caption: Functional components of the phosphoramidite monomer.

• The Trityl Group (Tr): This bulky protecting group is attached to the 5'-hydroxyl equivalent of the morpholino ring. Its purpose is to prevent unwanted side reactions during the coupling of the phosphoramidite to the growing oligonucleotide chain. The acid-labile nature of the trityl group allows for its selective removal at the beginning of each synthesis cycle, exposing the hydroxyl group for the next monomer addition.

• The Benzoyl Group (Bz): The exocyclic amine of the cytosine base is protected by a benzoyl group. This is crucial to prevent the amine from participating in side reactions during the phosphoramidite coupling and oxidation steps. This protecting group is stable under the conditions of oligonucleotide synthesis and is removed during the final deprotection step.

• The Morpholino Ring: This six-membered ring replaces the sugar backbone of natural nucleic acids.[8] The resulting phosphorodiamidate linkage in the final oligonucleotide is uncharged, which contributes to its resistance to nuclease degradation and enhances its cellular uptake.[8][9]

• The Phosphoramidite Moiety: This phosphorus (III) group is the reactive component that enables the formation of the internucleotide linkage. It is activated by an acidic catalyst, such as dicyanoimidazole (DCI) or tetrazole, to couple with the free 5'-hydroxyl group of the growing oligonucleotide chain on the solid support.[10] The diisopropylamino and 2-cyanoethyl groups on the phosphorus atom are essential for controlling the reactivity and stability of the phosphoramidite.

Application in Morpholino Oligonucleotide Synthesis

N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite is a key reagent in the automated solid-phase synthesis of morpholino oligonucleotides.[11] This process allows for the precise, sequential addition of monomers to create an oligonucleotide of a desired sequence.

The Solid-Phase Synthesis Cycle

The synthesis of morpholino oligonucleotides using phosphoramidite chemistry generally follows a cyclical process, which is outlined below. This methodology has been adapted for use in automated DNA synthesizers, significantly improving efficiency and reproducibility.[12][13]

Caption: Automated solid-phase synthesis cycle for morpholino oligonucleotides.

Detailed Experimental Protocol

The following is a generalized, step-by-step protocol for the incorporation of a single N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite monomer in an automated DNA synthesizer.

Materials:

• N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Detritylation solution (e.g., 3% trichloroacetic acid in dichloromethane)

• Activator solution (e.g., 0.25 M 4,5-dicyanoimidazole (DCI) in acetonitrile)

• Capping solution A (e.g., acetic anhydride/lutidine/THF)

• Capping solution B (e.g., N-methylimidazole/THF)

• Oxidizing solution (e.g., 0.02 M iodine in THF/water/pyridine)

• Anhydrous acetonitrile

• Argon gas

Procedure:

• Detritylation: The CPG solid support is treated with the detritylation solution to remove the 5'-trityl group from the immobilized nucleoside, exposing the free 5'-hydroxyl group. The column is then washed extensively with anhydrous acetonitrile to remove the trityl cation and any residual acid.

• Coupling: The N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite monomer and the activator solution are simultaneously delivered to the synthesis column under anhydrous conditions. The activator protonates the diisopropylamino group of the phosphoramidite, making it susceptible to nucleophilic attack by the free 5'-hydroxyl group of the support-bound nucleoside. This reaction forms a phosphite triester linkage.

• Capping: To prevent the formation of deletion mutants, any unreacted 5'-hydroxyl groups are acetylated by treating the support with the capping solutions. This renders them unreactive in subsequent coupling steps.

• Oxidation: The newly formed phosphite triester linkage is unstable and is oxidized to a more stable pentavalent phosphotriester by the iodine-containing oxidizing solution.

This four-step cycle is repeated for each subsequent monomer until the desired oligonucleotide sequence is assembled.

The Significance of Morpholino Oligonucleotides in Research and Therapeutics

Morpholino oligonucleotides, synthesized using monomers like N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite, are powerful tools for modulating gene expression.[9] Their unique chemical backbone makes them resistant to degradation by cellular nucleases and uncharged, which facilitates their delivery into cells.[8] They primarily function as steric-blocking antisense agents, binding to complementary RNA sequences to inhibit translation or modulate pre-mRNA splicing.[10][14] This mechanism has led to the development of several FDA-approved drugs for the treatment of genetic disorders such as Duchenne muscular dystrophy.[10]

The ability to synthesize custom-sequence morpholinos has also made them invaluable in basic research for studying gene function through targeted gene knockdown. The continued development of efficient synthesis methodologies, reliant on high-quality phosphoramidite monomers, is crucial for advancing both the therapeutic and research applications of this important class of molecules.[15][16]

References

• Paul, S., & Caruthers, M. H. (2023). Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. Molecules, 28(14), 5380. [Link]

• Caruthers, M. H., & Paul, S. (2022). Synthesis of backbone modified morpholino oligonucleotides and chimeras using phosphoramidite chemistry. U.S.

• Pannacean (Henan) Medicine Science Technologies, Ltd. N-Trityl-N4-benzoyl-morpholino-C-7'-O-phosphoramidite. [Link]

• Ghosh, A., et al. (2023). A 5′→3′ Phosphoramidite Approach for the Synthesis of Phosphorodiamidate and Thiophosphoramidate Morpholino Oligonucleotid. ChemRxiv. [Link]

• Paul, S., & Caruthers, M. H. (2023). Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. National Institutes of Health. [Link]

• Paul, S., & Caruthers, M. H. (2023). Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. ResearchGate. [Link]

• Kundu, J., et al. (2020). Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry-A New Method. SciSpace. [Link]

• ResearchGate. Chemical structure of morpholino oligonucleotides. [Link]

• Kundu, J., et al. (2022). Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry in an Automated Oligo Synthesizer. Semantic Scholar. [Link]

• Ghosh, A., et al. (2023). Expanding the Oligonucleotide Toolbox: A New Class of 3′-Morpholino Phosphorodiamidites for DNA–PMO Chimera synthesis. ChemRxiv. [Link]

• Wikipedia. Morpholino nucleic acid. [Link]

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• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Trityl-N4-Bz-morpholino-C-5'-O-phosphoramidite, 2434794-97-3 | BroadPharm [broadpharm.com]
• 3. Morpholino nucleic acid - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 7. 上饶N-Trityl-N4-benzoyl-morpholino-C-7’-O-phosphoramidite_攀纳燊（河南）医药科学技术有限公司 [pannacean.com]
• 8. Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US20220144867A1 - Synthesis of backbone modified morpholino oligonucleotides and chimeras using phosphoramidite chemistry - Google Patents [patents.google.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. semanticscholar.org [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. chemrxiv.org [chemrxiv.org]

Introduction: The Structural Basis of Solubility

An In-Depth Technical Guide to the Solubility of Morpholino Phosphoramidites

Phosphorodiamidate Morpholino Oligonucleotides (PMOs) have emerged as a cornerstone of antisense therapeutics, with several FDA-approved drugs for genetic disorders like Duchenne Muscular Dystrophy.[1] The successful synthesis of these potent molecules hinges on the precise and efficient coupling of morpholino phosphoramidite monomers. Understanding the solubility of these building blocks is not merely a procedural formality; it is fundamental to ensuring high coupling efficiency, minimizing side reactions, and ultimately achieving high-purity, full-length oligonucleotides.[][]

Unlike the final PMO product, which is water-soluble, the phosphoramidite monomers are chemically engineered for reactivity in non-aqueous environments.[1][4][5] Their structure, featuring a large, hydrophobic 5'-dimethoxytrityl (DMT) protecting group and other base-protecting groups, dictates their solubility profile, rendering them soluble in organic solvents but exquisitely sensitive to hydrolysis.[][6] This guide provides a comprehensive overview of the principles and practices governing the dissolution and handling of morpholino phosphoramidites for researchers, scientists, and drug development professionals.

Caption: Key factors that influence the stability of phosphoramidites in solution.

Experimental Protocol: Preparation of a Morpholino Phosphoramidite Solution for Automated Synthesis

This protocol outlines a self-validating system for the dissolution of a morpholino phosphoramidite monomer, designed to minimize moisture exposure and ensure solution integrity.

Materials:

• Lyophilized morpholino phosphoramidite in a sealed vial

• Anhydrous acetonitrile (DNA synthesis grade, <30 ppm H₂O)

• Dry, inert gas (Argon or Nitrogen)

• Syringes and needles (oven-dried or new, sealed)

• Appropriate DNA synthesizer reservoir bottle with a septum cap

Methodology:

• Vial Equilibration (Causality: Prevents Condensation):

  • Remove the phosphoramidite vial from -20°C storage.

  • Allow the vial to sit at room temperature for at least 30 minutes before opening. This is a critical step to prevent atmospheric moisture from condensing on the cold, lyophilized powder.

• Establish Inert Atmosphere (Causality: Excludes Moisture/Oxygen):

  • Work in a glove box or use a manifold with a dry, inert gas supply.

  • Carefully unseal the vial and immediately cover the opening with a septum.

  • Puncture the septum with a needle connected to the inert gas line and a second needle to act as a vent. Gently flush the vial with inert gas for 1-2 minutes to displace any air.

• Solvent Transfer (Causality: Maintains Anhydrous Conditions):

  • Using a dry syringe, carefully withdraw the calculated volume of anhydrous acetonitrile. The volume is determined by the amount of amidite (in moles) and the desired final concentration (e.g., for 100 µmol of amidite to make a 0.1 M solution, use 1.0 mL of solvent).

  • Pierce the septum on the phosphoramidite vial and slowly add the acetonitrile. The slow addition prevents the powder from aerosolizing.

• Dissolution (Causality: Ensures Homogeneity):

  • Gently swirl or vortex the vial until the phosphoramidite is completely dissolved. Some more complex or lipophilic amidites may require gentle warming (to room temperature if cold) or extended vortexing.

  • Visually inspect the solution against a light source to ensure there are no undissolved particulates. A clear, homogenous solution is required for proper function on the synthesizer.

• Transfer to Synthesizer Reservoir (Causality: Prepares for Use):

  • Ensure the synthesizer reservoir bottle has been dried and flushed with inert gas.

  • Using a new dry syringe, withdraw the prepared phosphoramidite solution from the vial.

  • Transfer the solution to the synthesizer reservoir bottle through its septum cap.

  • Immediately place the reservoir on the designated port of the automated synthesizer.

Caption: Experimental workflow for preparing a morpholino phosphoramidite solution.

Conclusion

The solubility and stability of morpholino phosphoramidites are governed by their unique chemical structure, which is optimized for reactivity in anhydrous organic media. A thorough understanding of the detrimental effects of moisture and the proper selection and handling of solvents are not optional but essential for the synthesis of high-quality morpholino oligonucleotides. By adhering to protocols that emphasize the exclusion of water at every step—from vial equilibration to solvent transfer—researchers can ensure the integrity of these critical reagents, leading to higher yields, greater purity, and more reliable outcomes in both research and therapeutic development.

References

• The Degradation of dG Phosphoramidites in Solution. (2015). PubMed.
• Use of Custom Synthesized Phosphoramidite Reagents. TriLink BioTechnologies.
• Phosphoramidite Chemistry for DNA and RNA Synthesis. BOC Sciences.
• Hydrolysis of a phosphoramidite to give the H-phosphonate via the...
• Therapeutic phosphorodiamidate morpholino oligonucleotides: Physical properties, solution structures, and folding thermodynamics. PMC.
• Principles of Phosphoramidite Reactions in DNA Assembly. BOC Sciences.
• Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile. (2004). PubMed.
• Morpholino G Phosphoramidite. Cayman Chemical.
• Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. (2023).
• Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. (2023). PMC.
• Morpholino Antisense Oligomers: Design, Prepar
• Solution Stability and Degradation Pathway of Deoxyribonucleoside Phosphoramidites in Acetonitrile.
• Morpholino C Phosphoramidite. Cayman Chemical.
• Troubleshooting. Gene Tools, LLC.
• Using Morpholinos & Vivo-Morpholinos. (2016). Gene Tools.
• Morpholino Oligomers Essential Inform
• Synthesis of Morpholino Monomers, Chlorophosphoramidate Monomers, and Solid-Phase Synthesis of Short Morpholino Oligomers. (2015).
• Morpholino Amid
• Investigations into the synthesis of a nucleotide dimer via mechanochemical phosphoramidite chemistry. Queen's University Belfast.
• Convergent synthesis of phosphorodiamidate morpholino oligonucleotides (PMOs)
• Chemical Synthesis of Oligonucleotides Using Acetone as a Washing Solvent. Taylor & Francis Online.
• Purifying and analyzing Morpholinos by HPLC and detecting Morpholinos in biological samples. (2018). Gene Tools, LLC.
• Morpholino Oligomers Essential Inform
• A 5′→3′ Phosphoramidite Approach for the Synthesis of Phosphorodiamidate and Thiophosphoramidate Morpholino Oligonucleotid. (2020). ChemRxiv.
• Method of synthesis of morpholino oligomers.
• Phosphoramidite Platform for the Automated Synthesis of Morpholino Antisense Oligonucleotides and Their Chimeras. (2021).
• A Unified Phosphoramidite Platform for the Synthesis of Morpholino Oligonucleotides and Diverse Chimeric Backbones. (2024). PubMed.
• Synthesis of Phosphorodiamidate Morpholino Oligonucleotides and Their Chimeras Using Phosphoramidite Chemistry.

Sources

• 1. Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemgenes.com [chemgenes.com]
• 5. Convergent synthesis of phosphorodiamidate morpholino oligonucleotides (PMOs) by the H-phosphonate approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]

An In-Depth Technical Guide to the Handling and Storage of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite

This guide provides drug development professionals, researchers, and scientists with a comprehensive framework for the proper handling, storage, and quality control of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite. Adherence to these protocols is critical for ensuring the chemical integrity of the reagent, leading to high-fidelity synthesis of morpholino oligonucleotides and reproducible experimental outcomes.

Section 1: Understanding the Molecule's Architecture and Function

N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite is a specialized building block, or monomer, designed for the synthesis of phosphorodiamidate morpholino oligonucleotides (PMOs).[1][2] PMOs are synthetic nucleic acid analogs that have gained significant attention as therapeutic agents, most notably for their use in gene knockdown applications via steric blocking mechanisms.[2][3]

To understand its handling requirements, we must first deconstruct its name, as each component serves a critical, and often sensitive, function:

• N-Trityl: The trityl group is a bulky dimethoxytrityl (DMT) or equivalent protecting group attached to the morpholino nitrogen.[4] Its primary role is to prevent unwanted reactions at this position during the oligonucleotide synthesis cycle. It is notably labile and is removed under acidic conditions to allow for the next monomer to be coupled.[4][5] This acid sensitivity mandates the exclusion of acidic contaminants during storage and handling.

• N4-benzoyl: The benzoyl group protects the exocyclic amine of the cytosine (C) base.[6][5] This prevents the amine from participating in side reactions during synthesis. This group is stable throughout the synthesis cycles and is removed during the final deprotection step.[5]

• Morpholino: This synthetic ring structure replaces the natural deoxyribose sugar of DNA. When linked by phosphorodiamidate groups, it forms the charge-neutral backbone of PMOs, which contributes to their high specificity and stability against nucleases in vivo.[2][3]

• C-5'-O-phosphoramidite: This is the reactive moiety of the molecule. The trivalent phosphorus (P(III)) is highly reactive and, upon activation, couples with the free 5'-hydroxyl group of the growing oligonucleotide chain.[7][8] This group is extremely sensitive to both water and oxygen, making its protection the central challenge of handling and storage.[9]

Section 2: The Core Principles of Phosphoramidite Instability

The success of any oligonucleotide synthesis hinges on maintaining the integrity of the phosphoramidite moiety.[10] Its high reactivity is a double-edged sword; it enables efficient coupling but also makes it susceptible to rapid degradation.[8] The two primary degradation pathways are hydrolysis and oxidation.

• Hydrolysis: In the presence of even trace amounts of water, the phosphoramidite group is rapidly hydrolyzed to a phosphonate. This phosphonate is unreactive under standard coupling conditions and will not be incorporated into the growing oligonucleotide chain. This leads directly to deletion mutations (n-1 sequences), which are often difficult to separate from the full-length product and can compromise the efficacy of the final oligonucleotide.[10]

• Oxidation: The trivalent phosphorus (P(III)) center is readily oxidized to a pentavalent phosphate (P(V)) species by atmospheric oxygen.[9] Like the phosphonate, this oxidized form is inert to the coupling reaction, effectively capping the chain and preventing further elongation.[9]

Therefore, the foundational principle for all handling and storage protocols is the strict exclusion of water and oxygen at every stage.

Workflow for incoming inspection and qualification of phosphoramidites.

Causality: Equilibrating the vial to room temperature before opening is a critical, non-negotiable step. Opening a cold vial in ambient air will cause atmospheric moisture to immediately condense on the cold-powdered reagent, leading to rapid hydrolysis.

Recommended QC Analysis: Rigorous QC testing provides a baseline for the reagent's quality. [6]

Analytical Method	Parameter to Measure	Acceptance Criteria	Rationale
³¹P NMR	Chemical Shift & Purity	Single major peak at ~148-150 ppm. Purity >98%.	Provides a direct and quantitative measure of the P(III) species versus oxidized P(V) impurities or hydrolyzed phosphonates.

| Reverse-Phase HPLC | Chemical Purity | Purity >98% (sum of diastereomers). | Assesses overall purity, detecting non-phosphorus impurities and side-products from synthesis. The presence of two closely eluting peaks is expected due to the chiral center at the phosphorus atom. [11]|

Section 4: Long-Term and In-Use Storage Protocols

Proper storage is essential for preserving the reagent's shelf life. The conditions differ for the solid powder and the dissolved solution.

State	Temperature	Atmosphere	Light Conditions	Recommended Duration
Solid Powder (Unopened)	-20°C [9]	Shipped under Argon/Nitrogen	Protect from light (amber vial)	Per manufacturer's expiry date
Solid Powder (Opened)	-20°C	Backfill with dry Argon/Nitrogen	Protect from light (amber vial)	Use within 3-6 months
Solution in Acetonitrile	-20°C	Anhydrous, under Argon/Nitrogen	Protect from light (amber vial)	Use within 1-2 weeks

Causality:

• Temperature: -20°C slows the rate of any potential degradation reactions.

• Atmosphere: An inert gas (Argon is preferred due to its density) displaces oxygen and moisture, directly preventing oxidation and hydrolysis. [9]* Solvent: When in solution, the phosphoramidite is more mobile and susceptible to degradation. Therefore, its in-solution stability is significantly shorter than in its solid state.

Section 5: Experimental Protocol for Safe Handling and Dissolution

This protocol details the steps for preparing a phosphoramidite solution for use on an automated synthesizer. All steps must be performed under a dry, inert atmosphere (e.g., in a glovebox).

Materials:

• Vial of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite

• Anhydrous acetonitrile (<10 ppm H₂O) [10]* Gas-tight syringes and needles

• Synthesizer-compatible bottle with a septum cap

• Dry Argon or Nitrogen gas source

Step-by-Step Methodology:

• Preparation: Ensure the glovebox atmosphere is certified (<10 ppm H₂O and O₂). Place the sealed phosphoramidite vial, anhydrous acetonitrile, synthesizer bottle, syringes, and other necessary equipment inside the glovebox and allow them to purge for at least 1 hour.

• Equilibration: If not already done, allow the sealed vial of phosphoramidite to equilibrate to the glovebox temperature for at least 30 minutes.

• Solvent Transfer: Using a gas-tight syringe, draw the required volume of anhydrous acetonitrile. The recommended concentration for most synthesizers is 0.1 M. [12]4. Dissolution: Carefully unseal the phosphoramidite vial. Slowly add the acetonitrile to the powder, gently swirling the vial to dissolve the solid. Avoid vigorous shaking, which can create aerosols.

• Solution Transfer: Once fully dissolved, use another gas-tight syringe to transfer the phosphoramidite solution to the final synthesizer bottle.

• Sealing and Storage: Securely seal the synthesizer bottle with the septum cap. If the solution is not for immediate use, wrap the cap with parafilm and store it at -20°C. For solutions that will be placed on a synthesizer, ensure all connections are anhydrous. The stability of the phosphoramidite on the synthesizer is limited, often to a few days, and is highly dependent on the instrument's ability to maintain an anhydrous environment. [9] Expert Insight: For custom or particularly precious phosphoramidites, adding a small amount of activated 3Å molecular sieves to the dissolved solution and allowing it to stand overnight can further reduce residual water content before use. [12]

Section 6: Troubleshooting Synthesis Failures

Poor handling or storage of phosphoramidites is a primary cause of failed or low-quality oligonucleotide synthesis.

Observation	Probable Cause	Link to Handling/Storage
Low Coupling Efficiency	Hydrolysis or Oxidation of Amidite	Exposure to moisture or air during storage/dissolution. Use of "wet" acetonitrile. [10]
High n-1 Deletion Peaks in HPLC/MS	Hydrolysis of Amidite	The resulting H-phosphonate does not couple, leading to a failure in that cycle. [10]
Complete Synthesis Failure (No Product)	Widespread Degradation of Amidite	Gross contamination with water or prolonged storage of the solution at room temperature.
Unexpected Capped Sequences	Oxidation of Amidite	The resulting P(V) species acts as a capping group, terminating the synthesis.

By implementing rigorous QC and adhering strictly to anhydrous, anaerobic handling techniques, these common failure modes can be largely eliminated, ensuring the synthesis of high-quality morpholino oligonucleotides for critical research and therapeutic development.

References

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. Retrieved from [Link]

• Waters Corporation. (n.d.). Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. Retrieved from [Link]

• Barman, J., & Gunjal, G. (2023). Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). WO2020234605A1 - Method of quality control of oligonucleotide synthesis.

• SciSpace. (2020). Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry-A New Method. Retrieved from [Link]

• Chromatography Today. (n.d.). HPLC Analysis of Phosphoramidites using RP or NP conditions - Maximum Flexibility with YMC-Triart. Retrieved from [Link]

• MDPI. (2023). Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. Retrieved from [Link]

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• National Institutes of Health (NIH). (n.d.). Synthesis of a Morpholino Nucleic Acid (MNA)-Uridine Phosphoramidite, and Exon Skipping Using MNA/2′-O-Methyl Mixmer Antisense Oligonucleotide. Retrieved from [Link]

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• Chemie Brunschwig. (n.d.). Guidebook for the Synthesis of Oligonucleotides. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite: An Application Note and Detailed Protocol

Introduction: The Central Role of Morpholino Phosphoramidites in Antisense Technology

Phosphorodiamidate Morpholino Oligomers (PMOs) have emerged as a cornerstone of antisense therapy, with several FDA-approved drugs for genetic disorders like Duchenne Muscular Dystrophy.[1][] Their therapeutic success is largely attributed to their unique morpholino backbone, which imparts exceptional nuclease resistance, high binding affinity to target RNA, and a neutral charge that minimizes off-target effects.[] The synthesis of high-purity PMOs relies on the availability of precisely engineered phosphoramidite monomers.

This application note provides a comprehensive, field-proven protocol for the synthesis of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite, a key building block for the incorporation of cytosine into PMO sequences. We will delve into the strategic considerations behind each synthetic step, offering not just a methodology, but a framework for understanding and troubleshooting the synthesis of this critical reagent.

Strategic Overview of the Synthesis

The synthesis of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite is a multi-step process that begins with the parent ribonucleoside, cytidine. The overall strategy involves three key transformations:

• Protecting Group Installation: The exocyclic amine of cytidine is protected with a benzoyl group to prevent unwanted side reactions. Subsequently, the secondary amine of the morpholino ring is protected with a trityl group.

• Morpholino Ring Formation: The ribose sugar of the protected cytidine is oxidatively cleaved and subsequently cyclized via reductive amination to form the characteristic morpholino ring structure.

• Phosphitylation: The 5'-hydroxyl group of the fully protected morpholino nucleoside is phosphitylated to introduce the reactive phosphoramidite moiety, rendering the monomer ready for solid-phase oligonucleotide synthesis.

This strategic sequencing of protection, ring formation, and phosphitylation is crucial for achieving high yields and purity of the final product.

Visualizing the Synthetic Pathway

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Application Notes and Protocols for N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite in Gene Silencing

Introduction: The Power of Steric Hindrance in Gene Silencing

In the landscape of genetic research and therapeutic development, the ability to specifically modulate gene expression is paramount. While RNA interference (RNAi) pathways, utilizing siRNA, have been a cornerstone of gene silencing, an alternative and equally potent mechanism is offered by steric-blocking oligonucleotides. Among these, Phosphorodiamidate Morpholino Oligonucleotides (PMOs) have emerged as a leading class of antisense agents, exemplified by several FDA-approved drugs for conditions like Duchenne muscular dystrophy[1][2].

Unlike siRNA, which relies on the enzymatic degradation of target mRNA, PMOs operate through a simple yet elegant mechanism of steric hindrance[3][4]. These synthetic molecules, which are analogs of nucleic acids, feature a backbone of morpholine rings linked by non-ionic phosphorodiamidate groups[2][5]. This unique structure confers high stability against nucleases, low toxicity, and a strong, specific binding to complementary RNA sequences through Watson-Crick base pairing[1][4][6]. By physically obstructing the cellular machinery's access to the RNA, PMOs can effectively block translation or modify pre-mRNA splicing, providing a powerful tool for gene silencing[7][8][9].

This guide provides a comprehensive overview of the application of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite, a key building block for the synthesis of these powerful gene-silencing agents. We will delve into the intricacies of PMO synthesis, purification, and application, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.

The Cornerstone of PMO Synthesis: N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite

N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite is a high-purity phosphoramidite monomer essential for the automated solid-phase synthesis of PMOs[10]. Its structure is meticulously designed for efficient incorporation into the growing oligonucleotide chain. The trityl group on the morpholino nitrogen provides temporary protection during synthesis, which is removed at each cycle to allow for the addition of the next monomer[11]. The benzoyl group protects the exocyclic amine of cytosine, preventing unwanted side reactions. The phosphoramidite moiety at the 5'-O position is the reactive group that enables the formation of the phosphorodiamidate linkage.

Recent advancements have led to the development of a streamlined 5'→3' phosphoramidite approach for PMO synthesis, which is compatible with standard automated DNA/RNA synthesizers[12][13][14][15]. This method offers significant advantages over older techniques, including improved efficiency, operational simplicity, and the ability to create novel chimeric oligonucleotides[13][14][15].

From Monomer to Functional Oligo: A Step-by-Step Guide

The journey from the phosphoramidite monomer to a functional gene-silencing tool involves several critical stages: design, synthesis, purification, and validation.

Part 1: Designing an Effective Morpholino Oligo

The design of the morpholino sequence is crucial for its efficacy and specificity. Unlike siRNA, which targets the coding sequence for degradation, morpholinos are typically designed to target specific regions of the mRNA to sterically block cellular processes[4][8].

• For Translation Blocking: The optimal target is the 5' untranslated region (UTR) or the first 25 bases of the coding sequence, encompassing the start codon (AUG)[4][16]. This physically prevents the assembly of the ribosome and initiation of protein synthesis[17].

• For Splice Modification: Target splice junctions (intron-exon boundaries) or splice-regulatory protein binding sites[8][16]. This can lead to exon skipping or inclusion, altering the final protein product. The effect of splice-inhibiting morpholinos can be readily verified by RT-PCR[6][18].

Key Design Considerations:

• Length: Morpholinos are typically 25 bases long to ensure good affinity and specificity[10].

• Sequence Quality: Use a high-quality, verified target sequence to avoid mismatches that can significantly reduce activity[19].

• Controls: Always design and use appropriate controls, such as a standard negative control oligo and a mismatch control, to ensure the observed phenotype is specific to the knockdown of the target gene[4][6].

Part 2: Automated Synthesis of Morpholino Oligos

The following is a generalized protocol for the automated solid-phase synthesis of PMOs using a 5'→3' phosphoramidite approach on a standard DNA/RNA synthesizer.

Diagram of the Morpholino Synthesis Cycle:

Caption: Automated solid-phase synthesis cycle for Morpholino oligonucleotides.

Protocol for Automated Synthesis:

Step	Reagent/Process	Purpose	Key Considerations
1. Detritylation	3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA) in Dichloromethane (DCM)	Removes the acid-labile trityl protecting group from the morpholino nitrogen of the growing chain, preparing it for the next coupling step.	Complete removal is crucial to prevent deletion mutations in the final product. A neutralization step with a non-nucleophilic base like DIPEA may be required after detritylation[13].
2. Coupling	N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite + Activator (e.g., ETT, DCI)	Activates the phosphoramidite monomer for reaction with the free morpholino nitrogen of the support-bound oligo, extending the chain.	Anhydrous conditions are critical for high coupling efficiency. Coupling times may be longer than for standard DNA synthesis[3].
3. Capping	Acetic Anhydride and N-Methylimidazole or DIPEA/Ac2O in THF	Acetylates any unreacted morpholino nitrogens, preventing them from participating in subsequent cycles and minimizing the formation of (n-1) shortmer impurities[7][13].	This step is essential for achieving a high purity final product.
4. Oxidation	Iodine (I2) in the presence of an amine (e.g., N,N-dimethylamine) and water	Converts the unstable phosphite triester linkage to a stable phosphorodiamidate linkage.	The choice of amine can be varied to introduce different modifications to the phosphorodiamidate backbone[20].
5. Repeat	Steps 1-4 are repeated for each monomer in the desired sequence.	Builds the full-length morpholino oligonucleotide.
6. Cleavage & Deprotection	Concentrated Ammonium Hydroxide (NH4OH) at elevated temperature (e.g., 55°C for 16-18 hours)	Cleaves the completed morpholino oligo from the solid support and removes the benzoyl protecting groups from the cytosine bases[2][3][21].	The specific conditions can vary depending on the complexity of the oligo and any modifications[21].

Part 3: Purification and Quality Control

After synthesis, the crude morpholino product contains the full-length oligo as well as shorter failure sequences. Purification is essential to ensure that the biological experiments are conducted with a homogenous product.

Purification Protocol (Anion-Exchange HPLC):

• Solubilization: Dissolve the lyophilized crude product in sterile, nuclease-free water.

• Anion-Exchange HPLC: Purify the morpholino using an anion-exchange (AEX) HPLC column. Under basic conditions, the guanine and thymine bases deprotonate, imparting a net negative charge to the otherwise neutral morpholino, allowing for separation based on charge (and therefore length)[22].

• Desalting: The purified fractions are desalted using a solid-phase extraction cartridge to remove the high salt concentrations from the HPLC buffers[22].

• Lyophilization: The final product is lyophilized to a salt-free white solid[22].

Quality Control:

• Mass Spectrometry: Confirm the identity and integrity of the synthesized morpholino using MALDI-TOF or ESI mass spectrometry[18][19][23]. This will verify that the correct molecular weight is present.

• HPLC Analysis: Assess the purity of the final product by analytical AEX or RP-HPLC[22][24]. A purity of >90% is typically desired for biological experiments.

Application in Gene Silencing: Protocols for In Vitro and In Vivo Studies

The true test of a morpholino's efficacy lies in its ability to silence its target gene in a biological system. This requires efficient delivery into the cytoplasm and nucleus of the target cells.

Protocol 1: In Vitro Gene Silencing in Cultured Cells using Endo-Porter

Endo-Porter is a peptide-based reagent that facilitates the delivery of morpholinos into cultured cells via an endocytotic pathway, without disrupting the plasma membrane[10][25][26].

Workflow for In Vitro Delivery:

Caption: General workflow for in vitro Morpholino delivery and analysis.

Step-by-Step Protocol:

• Cell Preparation: Culture cells in the appropriate medium until they reach 80-100% confluency[27].

• Prepare Delivery Mix:

  • Replace the spent culture medium with fresh, complete medium (can contain up to 10% serum)[27].

  • Add the morpholino stock solution to the desired final concentration. For initial experiments, a concentration of 1-10 µM is recommended[27][28]. Swirl to mix.

  • Add the Endo-Porter reagent to a final concentration of 2-8 µM. The optimal concentration should be determined empirically for each cell line[10]. Immediately swirl to mix.

• Incubation: Incubate the cells with the morpholino/Endo-Porter mixture for 24 to 48 hours at their optimal growth temperature.

• Assay for Knockdown: After the incubation period, assess the level of gene silencing using appropriate methods (see Part 4: Validation).

Protocol 2: In Vivo Gene Silencing via Zebrafish Embryo Microinjection

Zebrafish are a powerful model organism for developmental biology, and morpholino-mediated gene knockdown is a standard technique in this system[6][29].

Step-by-Step Protocol:

• Prepare Injection Mix:

  • Dilute the purified morpholino stock (typically 1-4 mM) to the desired injection concentration (e.g., 0.2-1 mM) using Danieau's solution or 0.1M KCl[5][8].

  • Add phenol red (0.5%) as a visualization aid for the injection[5][8].

• Prepare Microinjection Needles: Pull fine glass capillary tubes to create a sharp needle. Carefully break the tip with forceps to create a small opening.

• Load the Needle: Back-load 3-4 µL of the injection mix into the needle using a micro-tipped pipette tip, ensuring no air bubbles are present[8][29].

• Calibrate Injection Volume: Mount the needle on a microinjector. Calibrate the injection volume to 0.5-1 nL by injecting a droplet into mineral oil on a micrometer slide and measuring its diameter[29].

• Microinjection:

  • Collect freshly fertilized zebrafish embryos at the one-cell stage.

  • Align the embryos in furrows on an agarose plate[5].

  • Under a microscope, carefully insert the needle into the yolk of the embryo and inject the calibrated volume[29][30].

• Incubation and Analysis: Incubate the injected embryos at 28.5°C and observe for developmental phenotypes at the desired time points.

Part 4: Validation of Gene Silencing and Data Interpretation

Validating the efficacy and specificity of the morpholino-induced knockdown is a critical step.

• For Translation-Blocking Morpholinos:

  • Method: Western Blotting.

  • Principle: Measures the amount of the target protein. A successful knockdown will result in a significant reduction or complete disappearance of the protein band corresponding to the target.

  • Interpretation: The time required to observe a decrease in protein levels depends on the stability of the pre-existing protein[11][16][31]. It may take 24 to 72 hours or longer for a noticeable effect.

• For Splice-Blocking Morpholinos:

  • Method: Reverse Transcription PCR (RT-PCR).

  • Principle: Amplifies the region of the mRNA targeted for splice modification.

  • Interpretation: A successful splice modification will result in a change in the size of the RT-PCR product, which can be visualized on an agarose gel[6][18][32]. The new band should be sequenced to confirm the altered splicing event. In some cases, aberrant splicing can introduce a premature stop codon, leading to nonsense-mediated decay of the transcript, which would be observed as a decrease in the intensity of the wild-type band without the appearance of a new one[11].

Essential Controls for Validation:

• Negative Control: Inject a standard control morpholino that has no target in the organism to control for non-specific effects of the injection or the morpholino chemistry itself[6].

• Phenotype Rescue: For translation-blocking morpholinos, co-inject a version of the target mRNA that is not recognized by the morpholino (e.g., with silent mutations in the binding site). This should rescue the knockdown phenotype, demonstrating specificity[6][18]. For splice-blocking morpholinos, the wild-type mRNA can be used for rescue[6][18].

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Difficulty dissolving lyophilized morpholino	The oligo pellet has absorbed moisture and hardened; high G-content or modifications reducing solubility.	Autoclave the solution on a liquid cycle, then vortex. For difficult oligos, prepare a more dilute stock solution (e.g., 0.5 mM)[16].
No observable gene knockdown	Incorrect target sequence; inefficient delivery; insufficient incubation time; highly stable target protein/mRNA.	Verify the target sequence. Optimize the delivery protocol (e.g., titrate Endo-Porter concentration). Increase the incubation time. For stable proteins, a longer wait time is necessary[16][31].
High toxicity or off-target effects	Morpholino concentration is too high; potential for hybridization with non-target RNAs.	Perform a dose-response experiment to find the minimum effective concentration. Design and test a second, non-overlapping morpholino against the same target; it should produce the same phenotype[6][18].
Inconsistent results in zebrafish injections	Clogged needle; inconsistent injection volume.	Ensure the needle tip is properly beveled and clear. Recalibrate the injection volume frequently[29].

Conclusion

N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite is a fundamental component in the synthesis of phosphorodiamidate morpholino oligonucleotides, a powerful class of molecules for gene silencing. By leveraging the principle of steric hindrance, PMOs offer a highly specific, stable, and effective alternative to other antisense technologies. The protocols and insights provided in this guide, from rational design and automated synthesis to in vitro and in vivo application and validation, are intended to empower researchers to successfully employ this technology in their quest to understand and manipulate gene function. With careful planning, execution, and validation, morpholino-based gene silencing can unlock new discoveries in basic research and pave the way for novel therapeutic interventions.

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• A 5′→3′ Phosphoramidite Approach for the Synthesis of Phosphorodiamidate and Thiophosphoramidate Morpholino Oligonucleotides and Their Chimera. (2024). ChemRxiv. [Link]

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Application of PMOs in Antisense Therapy for Duchenne Muscular Dystrophy: Application Notes &amp; Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Scientific Imperative for Exon Skipping in Duchenne Muscular Dystrophy (DMD)

Duchenne muscular dystrophy (DMD) is a severe, X-linked recessive genetic disorder characterized by progressive muscle degeneration and weakness.[1][2] It is caused by mutations in the DMD gene, the largest known gene in the human genome, which prevent the production of a functional dystrophin protein.[1] Dystrophin is a critical structural protein that connects the actin cytoskeleton of muscle fibers to the surrounding extracellular matrix, providing stability during muscle contraction.[3] Its absence leads to muscle fiber damage, chronic inflammation, loss of ambulation in early adolescence, and ultimately, premature death due to cardiorespiratory failure.[1][4]

A milder form of the disease, Becker muscular dystrophy (BMD), results from mutations that maintain the gene's reading frame, allowing for the production of a shorter but still partially functional dystrophin protein.[1] This key observation forms the rationale for antisense therapy in DMD. The goal is to use short, synthetic nucleic acid sequences, known as antisense oligonucleotides (AOs), to modulate the splicing of the dystrophin pre-messenger RNA (pre-mRNA). By masking specific splicing signals, an AO can induce the cellular machinery to "skip" a target exon, restoring the reading frame and enabling the production of a BMD-like, truncated dystrophin protein.[5][6]

Phosphorodiamidate Morpholino Oligomers (PMOs): A Chemically Engineered Solution

Among the various AO chemistries, Phosphorodiamidate Morpholino Oligomers (PMOs) have emerged as a leading platform for DMD therapy.[1][7][8] Unlike natural nucleic acids, PMOs feature a backbone of morpholine rings linked by non-ionic phosphorodiamidate bonds.[9][10]

Key Advantages of PMO Chemistry:

• High Stability: This modified backbone is resistant to degradation by cellular nucleases, giving PMOs a significant advantage in biological environments.[9][11]

• Charge Neutrality: The uncharged nature of PMOs reduces off-target effects and minimizes the potential for eliciting an immune response.[9][11]

• Mechanism of Action: PMOs act via a steric-blocking mechanism. They bind to a complementary sequence on the pre-mRNA, physically obstructing the splicing machinery without inducing RNA degradation (a process independent of RNase H).[1][12] This makes them ideal for splicing modulation.

These properties have led to the U.S. Food and Drug Administration (FDA) granting accelerated approval to four PMO-based drugs for DMD: eteplirsen (Exondys 51®), golodirsen (Vyondys 53®), viltolarsen (Viltepso®), and casimersen (Amondys 45®), each targeting a different exon.[2][7]

Part 1: PMO Design and Preclinical Validation Workflow

The successful development of a PMO-based therapy hinges on a rigorous preclinical evaluation pipeline. This process begins with the rational design of the PMO sequence and culminates in the robust demonstration of its efficacy and safety in relevant biological systems.

Diagram: Preclinical PMO Validation Workflow

Caption: PMO binding to a target exon masks splicing signals, causing the spliceosome to skip it.

In Vivo Efficacy Assessment:

• Dosing and Administration: PMOs are typically administered via intravenous (tail vein), subcutaneous, or intraperitoneal injection. Doses in mouse models can range from 12.5 mg/kg to higher concentrations, depending on the PMO chemistry (e.g., naked PMO vs. PPMO). [13][14]A typical study might involve weekly injections for 4-12 weeks.

• Tissue Analysis: Two weeks after the final dose, tissues are harvested for analysis using the RT-PCR, Western blot, and IHC protocols described above. It is critical to analyze multiple muscle types, including limb muscles (tibialis anterior, quadriceps), the diaphragm, and the heart, as PMO uptake can vary between tissues. [6][13]* Functional Outcomes: To demonstrate therapeutic benefit, functional tests are performed. These can include:

  • Forelimb Grip Strength: Measures muscle force in the front paws.

  • Treadmill Running: Assesses endurance and fatigue.

  • Serum Creatine Kinase (CK): A biomarker of muscle damage; levels are highly elevated in DMD and should decrease with effective treatment. [15][16]

Part 4: Data Summary and Clinical Outlook

Data Table: FDA-Approved PMOs for Duchenne Muscular Dystrophy

Drug Name (Trade Name)	Target Exon	Chemistry	FDA Accelerated Approval	Dystrophin Increase (vs Normal)	Applicable Patient Population
Eteplirsen (Exondys 51®)	51	PMO	2016 [17]	~0.9% [17]	~14% [18]
Golodirsen (Vyondys 53®)	53	PMO	2019 [7][10]	~1.0%	~8-10% [18]
Viltolarsen (Viltepso®)	53	PMO	2020 [7][19]	~5.9%	~8-10% [18]
Casimersen (Amondys 45®)	45	PMO	2021 [7]	~1.7% [20]	~8-9% [18]

Note: Dystrophin levels are based on clinical trial data and can vary. Approvals are based on the surrogate endpoint of dystrophin increase; continued approval may be contingent upon verification of clinical benefit in confirmatory trials.

Challenges and Future Directions

Despite the significant progress marked by four FDA approvals, challenges in PMO therapy remain. The level of dystrophin restoration is often low (<5% of normal levels), and delivery to cardiac muscle is particularly inefficient. [1][6][18] Future research is focused on:

• Enhanced Delivery: The development of next-generation PMOs, such as peptide-conjugated PMOs (PPMOs), aims to significantly increase cellular uptake in all muscle tissues, including the heart. [21][13][22]2. Combination Therapies: Exploring the use of PMOs in conjunction with other approaches, such as gene therapy or drugs that reduce inflammation and fibrosis, may yield synergistic benefits. [23][24]3. Expanded Exon Targets: Designing and validating PMOs for additional exons to increase the percentage of the DMD population that can be treated. 4. Regulatory Pathways: The FDA has issued guidance to streamline the development of AOs for rare and even "n-of-1" diseases, which may accelerate the path to the clinic for new PMO therapies. [25][26][27] These ongoing efforts hold the promise of transforming a fatal disease into a more manageable condition, offering hope to patients and families affected by Duchenne muscular dystrophy.

References

• Panda, A., et al. (2023). Morpholino oligonucleotide-mediated exon skipping for DMD treatment: Past insights, present challenges and future perspectives. Journal of Biosciences.
• Montagna, C., et al. (n.d.). Current FDA Approved PMO Drugs for the Treatment of DMD.
• AJMC Staff. (2024).
• Max Planck Institute for Heart and Lung Research. (2017). Uncovering the cellular mechanisms of morpholino antisense drug delivery to muscles. mpg.de.
• Echigoya, Y., et al. (2020). Characterizing Exon Skipping Efficiency in Duchenne Muscular Dystrophy Patient Samples in Clinical Trials of Antisense Oligonucleotides. JoVE.
• Bavari, S., et al. (2018). Antisense Phosphorodiamidate Morpholino Oligomers as Novel Antiviral Compounds. Frontiers in Microbiology.
• Lu-Nguyen, N., et al. (2015). Highly efficient in vivo delivery of PMO into regenerating myotubes and rescue in laminin-α2 chain-null congenital muscular dystrophy mice. Human Molecular Genetics.
• Bishnu, A., et al. (2024).
• Bio-Synthesis Inc. (2024). Phosphorodiamidate Morpholinos and Thiomorpholinos for Therapeutic Oligonucleotides. Bio-Synthesis.
• Children's National Hospital. (2017). Improving treatment success for Duchenne muscular dystrophy.
• Pramono, Z. A. D., et al. (2012). A Prospective Study in the Rational Design of Efficient Antisense Oligonucleotides for Exon Skipping in the DMD Gene. Molecular Therapy.
• Swenson, D. L., et al. (2012). Advanced morpholino oligomers: A novel approach to antiviral therapy. Biochimica et Biophysica Acta (BBA)
• Novak, J. S., et al. (2017). Exon skipping induces uniform dystrophin rescue with dose-dependent restoration of serum miRNA biomarkers and muscle biophysical properties. Molecular Therapy.
• Dhuri, K., et al. (2020). Antisense Oligonucleotides: An Emerging Area in Drug Discovery and Development. Journal of Clinical Medicine.
• Gagliardi, M., et al. (2023). Enhancing Antisense Oligonucleotide-Based Therapeutic Delivery with DG9, a Versatile Cell-Penetrating Peptide.
• Do, M. T., et al. (2019). Antisense oligonucleotides for the treatment of cardiomyopathy in Duchenne muscular dystrophy. Journal of the American College of Cardiology.
• Yin, H. (n.d.). In Vivo Delivery of Morpholino Oligos by Cell-Penetrating Peptides.
• Koo, T., & Wood, M. J. (2013). Clinical trials using antisense oligonucleotides in duchenne muscular dystrophy. Human Gene Therapy.
• ResearchGate. (n.d.). Exon 51 skipping by quantitative ddPCR (A), dystrophin protein...
• ClinicalTrials.gov. (n.d.). Safety and Efficacy Study of Antisense Oligonucleotides in Duchenne Muscular Dystrophy. ClinicalTrials.gov.
• ResearchGate. (2025). Clinical Trials Using Antisense Oligonucleotides in Duchenne Muscular Dystrophy.
• Blair, H. A. (2024). Casimersen (AMONDYS 45™): An Antisense Oligonucleotide for Duchenne Muscular Dystrophy. Molecular Diagnosis & Therapy.
• Han, G., et al. (2020). MOTS‐c promotes phosphorodiamidate morpholino oligomer uptake and efficacy in dystrophic mice. EMBO Molecular Medicine.
• Arechavala-Gomeza, V. (2022). Evaluation of Exon Skipping and Dystrophin Restoration in In Vitro Models of Duchenne Muscular Dystrophy. Methods in Molecular Biology.
• Lin, Y., et al. (2013). Morpholino Treatment Improves Muscle Function and Pathology of Pitx1 Transgenic Mice. PLoS ONE.
• Jearawiriyapaisarn, N., et al. (2012).
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• protocols.io. (2024). Scientific Protocol for Immunofluorescence Analysis: Dystrophin. protocols.io.
• Parexel. (2025). FDA guidances for development of oligonucleotide therapeutics: Key takeaways for sponsors. Parexel.
• Maryland Physicians Care. (2020). Amondys 45® (casimersen), Exondys 51® (Eteplirsen), Vyondys 53 (golodirsen) and Viltepso (viltolarsen). Maryland Physicians Care.
• Goyenvalle, A., et al. (2016). Antisense pre-treatment increases gene therapy efficacy in dystrophic muscles. Human Molecular Genetics.
• Aoki, Y., et al. (2017). Exon Skipping Therapy Using Phosphorodiamidate Morpholino Oligomers in the mdx52 Mouse Model of Duchenne Muscular Dystrophy. Methods in Molecular Biology.
• Aartsma-Rus, A. (2016). FDA Approves Eteplirsen for Duchenne Muscular Dystrophy. Nucleic Acid Therapeutics.
• Immuneed. (2024). Antisense Oligonucleotides – enhance your preclinical development. Immuneed.
• Anthony, K., et al. (2014). Dystrophin quantification: A new tool for an old disease. Neurology.
• LinkedIn. (2025).
• FDA. (n.d.).
• Parent Project Muscular Dystrophy. (n.d.). Monoclonal dystrophin antibodies for heart tissue immunostaining and western blot. Parent Project Muscular Dystrophy.
• Muscular Dystrophy News. (2025). Scientists develop way to make DMD treatments work better. Muscular Dystrophy News.
• Crisafulli, S., et al. (2020). Duchenne Muscular Dystrophy: Integrating Current Clinical Practice with Future Therapeutic and Diagnostic Horizons. MDPI.
• Evers, M. M., et al. (2022). Regulatory guidelines and preclinical tools to study the biodistribution of RNA therapeutics. Advanced Drug Delivery Reviews.
• ResearchGate. (2025). Muscular dystrophies proteins evaluation by western blott and immunofluorescence.
• Lim, K. R. Q., et al. (2019). In Vitro Validation of Phosphorodiamidate Morpholino Oligomers. Methods in Molecular Biology.
• Alfano, L. N., et al. (2022). Current Outline of Exon Skipping Trials in Duchenne Muscular Dystrophy. Biomedicines.
• FDA. (2025). Guidance Documents for Rare Disease Drug Development. FDA.
• Le Guiner, C. (2025). Duchenne muscular dystrophy, one of the most complicated diseases for gene therapy. Medecine/Sciences.
• Sarepta Therapeutics. (n.d.). Development of Quantitative In Vitro Patient-Derived Cellular Models of Duchenne Muscular Dystrophy to Evaluate Peptide Phosphorodiamidate Morpholino Oligomers (PPMOs). Sarepta Therapeutics.
• MMS Holdings. (2022). New FDA Guidance for Ultra Rare Disease | Support & Drug Development. MMS Holdings.
• Springer Nature. (n.d.). DG9-Conjugated Morpholino-Based Exon 51-Skipping Therapy for Duchenne Muscular Dystrophy.

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Automated Synthesis of Morpholino Oligonucleotides: A Detailed Application Note and Protocol for Researchers

Abstract

Morpholino oligonucleotides (PMOs) have emerged as a powerful class of antisense agents for basic research and therapeutic applications, valued for their high specificity, stability, and low toxicity.[] Their unique, uncharged phosphorodiamidate backbone distinguishes them from traditional oligonucleotides, enabling steric hindrance of RNA processing or translation without inducing degradation.[2] This application note provides a comprehensive guide to the automated solid-phase synthesis of morpholino oligonucleotides. We delve into the underlying chemistry, provide detailed, step-by-step protocols for synthesis, cleavage, deprotection, and purification, and offer expert insights into process optimization and quality control. This document is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently and efficiently produce high-quality morpholino oligos for their experimental needs.

Introduction: The Power and Precision of Morpholino Oligonucleotides

Phosphorodiamidate morpholino oligonucleotides (PMOs) are synthetic DNA analogs that feature a morpholine ring in place of the deoxyribose sugar and a phosphorodiamidate linkage instead of the phosphodiester backbone.[] This unique chemical structure confers several advantageous properties:

• Exceptional Stability: PMOs are resistant to degradation by nucleases, ensuring a long half-life in cellular environments.[3]

• High Specificity: The uncharged backbone minimizes non-specific binding to proteins, leading to fewer off-target effects.[3]

• Effective Steric Blocking: PMOs function by physically obstructing access to target RNA sequences, effectively blocking translation initiation, modifying pre-mRNA splicing, or inhibiting miRNA activity.[2][4]

The synthesis of PMOs has evolved significantly, with automated solid-phase synthesis now being the standard for producing high-purity, sequence-defined oligomers.[5] This guide will focus on the prevalent phosphoramidite and chlorophosphoramidate chemistries adapted for use in automated DNA/RNA synthesizers.

The Chemistry of Automated Morpholino Synthesis

Automated morpholino synthesis is a cyclic process that sequentially adds morpholino subunits to a growing chain anchored to a solid support, typically controlled pore glass (CPG) or polystyrene resin.[6][7] Each cycle consists of four key steps: deblocking, coupling, oxidation (or thiolation), and capping.

2.1. Synthesis Chemistries: A Comparative Overview

Two primary chemistries are employed for the automated synthesis of PMOs:

• Chlorophosphoramidate Chemistry: This traditional method involves the coupling of a 5'-trityl or Fmoc-protected morpholino monomer activated with a chlorophosphoramidate group to the free secondary amine of the growing chain.[5][8]

• Phosphoramidite Chemistry: More recently, methods utilizing phosphoramidite monomers, similar to standard DNA/RNA synthesis, have been developed.[6] This approach offers compatibility with existing automated synthesizers and a broader range of available reagents.

This guide will primarily focus on the phosphoramidite approach due to its increasing adoption and compatibility with conventional instrumentation.

Comprehensive Protocol for Automated Morpholino Synthesis

This section provides a detailed, step-by-step protocol for the automated synthesis of a standard 25-mer morpholino oligonucleotide.

3.1. Materials and Reagents

Reagent	Supplier	Catalog #	Storage
Morpholino Phosphoramidite Monomers	Commercially Available	Varies	-20°C
Solid Support (e.g., CPG)	Commercially Available	Varies	Room Temp
Deblocking Solution (e.g., 3% TCA in DCM)	Sigma-Aldrich	Varies	Room Temp
Coupling Activator (e.g., ETT)	Commercially Available	Varies	Room Temp
Oxidizing Solution (e.g., Iodine/H₂O/Pyridine)	Commercially Available	Varies	Room Temp
Capping Reagent A (e.g., Acetic Anhydride)	Commercially Available	Varies	Room Temp
Capping Reagent B (e.g., N-Methylimidazole)	Commercially Available	Varies	Room Temp
Cleavage and Deprotection Solution	Commercially Available	Varies	Room Temp
Anhydrous Acetonitrile	Sigma-Aldrich	Varies	Room Temp

3.2. Automated Synthesis Workflow

The following diagram illustrates the key stages of the automated morpholino synthesis process:

Caption: A typical solid-phase synthesis cycle for PMO elongation.

• Deblocking: The terminal 5'-protecting group (e.g., trityl or Fmoc) is removed to expose the secondary amine for the next coupling reaction. [5]2. Coupling: The activated morpholino phosphoramidite monomer is delivered to the synthesis column along with an activator to facilitate the formation of the phosphorodiamidate linkage.

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester.

• Capping: Any unreacted secondary amines are acetylated to prevent the formation of deletion mutants in subsequent cycles. [7]

3.4. Cleavage and Deprotection

Upon completion of the synthesis, the morpholino oligo is cleaved from the solid support and the protecting groups on the nucleobases are removed.

• Transfer the solid support to a screw-cap vial.

• Add the cleavage and deprotection solution (e.g., concentrated ammonium hydroxide).

• Incubate at 55°C for 12-16 hours. [9]4. Cool the vial and transfer the supernatant containing the crude morpholino to a new tube.

• Lyophilize the crude product to a dry pellet.

Purification and Quality Control: Ensuring High-Fidelity Oligos

Purification is a critical step to remove truncated sequences and other impurities generated during synthesis.

4.1. Purification by High-Performance Liquid Chromatography (HPLC)

Anion-exchange (AEX) HPLC is a highly effective method for purifying morpholinos. [3]

• Principle: At basic pH, the guanine and thymine bases in the morpholino become deprotonated, imparting a net negative charge that allows for separation on an AEX column. [3]* Protocol:

  • Resuspend the lyophilized crude morpholino in the appropriate starting buffer.

  • Inject the sample onto the AEX-HPLC column.

  • Elute with a salt gradient to separate the full-length product from shorter sequences.

  • Collect the fractions corresponding to the main peak.

  • Desalt the purified fractions using a solid-phase extraction cartridge. [3] 6. Lyophilize the final product to a salt-free white solid. [3] Reverse-phase HPLC can also be used, particularly for morpholinos conjugated to hydrophobic moieties. [10]

4.2. Quality Control

The purity and identity of the final morpholino product should be confirmed using the following methods:

QC Method	Purpose	Expected Outcome
Analytical HPLC	Assess purity	A single major peak representing the full-length product
Mass Spectrometry (MALDI-TOF or ESI)	Confirm molecular weight	Observed mass should match the calculated mass of the desired sequence
UV Spectrophotometry	Determine concentration	Measure absorbance at 260 nm

Troubleshooting Common Synthesis Problems

Caption: A step-by-step guide for troubleshooting poor PMO coupling.

Conclusion

The automated synthesis of morpholino oligonucleotides is a robust and reliable method for producing high-quality antisense reagents. By understanding the underlying chemistry, adhering to detailed protocols, and implementing rigorous quality control measures, researchers can confidently generate the tools necessary to advance their scientific investigations. The continued development of novel synthesis chemistries and automated platforms promises to further enhance the efficiency and accessibility of this powerful technology. [11][12]

References

• Title: Phosphoramidite Platform for the Automated Synthesis of Morpholino Antisense Oligonucleotides and Their Chimeras Source: PubMed URL: [Link]

• Title: HPLC purification of Morpholino Oligos Source: Gene Tools URL: [Link]

• Title: Conception and Synthesis of Sequence‐Coded Morpholinos Source: PMC - NIH URL: [Link]

• Title: Synthesis of Morpholino Monomers, Chlorophosphoramidate Monomers, and Solid-Phase Synthesis of Short Morpholino Oligomers Source: PubMed URL: [Link]

• Title: Purifying and analyzing Morpholinos by HPLC and detecting Morpholinos in biological samples Source: Gene Tools, LLC URL: [Link]

• Title: Fully automated fast-flow synthesis of antisense phosphorodiamidate morpholino oligomers Source: ResearchGate URL: [Link]

• Title: Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry in an Automated Oligo Synthesizer Source: ACS Publications URL: [Link]

• Title: Automated Flow Synthesis of Biomacromolecules Source: DSpace@MIT URL: [Link]

• Title: Making a Morpholino Experiment Work: Controls, Favoring Specificity, Improving Efficacy, Storage, and Dose Source: PubMed URL: [Link]

• Title: Solid-phase-supported synthesis of morpholinoglycine oligonucleotide mimics Source: PubMed URL: [Link]

• Title: Fully automated fast-flow synthesis of antisense phosphorodiamidate morpholino oligomers Source: Zurich Open Repository and Archive URL: [Link]

• Title: Synthesis of Morpholino Monomers, Chlorophosphoramidate Monomers, and Solid‐Phase Synthesis of Short Morpholino Oligomers Source: Semantic Scholar URL: [Link]

• Title: Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry Source: PMC URL: [Link]

• Title: (PDF) Synthesis of Morpholino Monomers, Chlorophosphoramidate Monomers, and Solid-Phase Synthesis of Short Morpholino Oligomers Source: ResearchGate URL: [Link]

• Title: Troubleshooting Source: Gene Tools, LLC URL: [Link]

• Title: Morpholino Oligomers Essential Information Source: Gene Tools URL: [Link]

• Title: Using Morpholinos to Control Gene Expression Source: PMC URL: [Link]

• Title: Using Morpholinos to Control Gene Expression Source: PMC - NIH URL: [Link]

• Title: Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry in an Automated Oligo Synthesizer | Request PDF Source: ResearchGate URL: [Link]

• Title: Fully automated fast-flow synthesis of antisense phosphorodiamidate morpholino oligomers Source: PubMed URL: [Link]

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• 8. Synthesis of Morpholino Monomers, Chlorophosphoramidate Monomers, and Solid-Phase Synthesis of Short Morpholino Oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Purifying and analyzing Morpholinos by HPLC and detecting Morpholinos in biological samples | Gene Tools, LLC [gene-tools.com]

Analytical Characterization of Phosphorodiamidate Morpholino Oligomers (PMOs)

Executive Summary & The "Neutrality Challenge"

Phosphorodiamidate Morpholino Oligomers (PMOs) represent a unique class of antisense therapeutics.[1][2][3][4] Unlike DNA or RNA, PMOs possess a neutral phosphorodiamidate backbone at physiological pH.[5] This structural deviation renders standard oligonucleotide analytical techniques—such as standard Anion Exchange Chromatography (AEX) or TBE-Urea PAGE—ineffective without significant modification.

This guide details the specific analytical workflows required to characterize PMOs, focusing on three critical quality attributes (CQAs): Identity (Mass) , Purity (Full-length vs. Truncated) , and Sequence Confirmation .

The Analytical Decision Matrix

The following decision tree illustrates the divergence from standard DNA/RNA workflows required for PMOs.

Figure 1: Analytical strategy for PMOs. Note that standard IP-RP HPLC is replaced by HILIC or SCX due to the neutral backbone.

High-Resolution Mass Spectrometry (LC-MS)

While standard oligonucleotides rely on Ion-Pairing Reversed-Phase (IP-RP) to mask negative charges, PMOs are already neutral.[1] The challenge here is solubility and ionization. Hydrophilic Interaction Liquid Chromatography (HILIC) has emerged as the superior inlet method for PMO sequencing because it retains polar, neutral species and uses high-organic mobile phases that enhance desolvation in the MS source.

Protocol A: HILIC-Q-TOF MS for Sequencing

Objective: Full-length product confirmation and sequence verification via MS/MS.

1. Sample Preparation

• Solvent: Dissolve PMO lyophilized powder in LC-MS grade water to 1.0 mg/mL.

• Thermal Treatment: Heat at 65°C for 10 minutes prior to analysis.

  • Why? PMOs form intermolecular aggregates (G-quartets) that persist at room temperature. Heating ensures the monomeric state enters the column.

• Dilution: Dilute to 0.1 mg/mL in 70% Acetonitrile (ACN).

2. Chromatographic Conditions (HILIC)

Parameter	Setting
Column	Waters ACQUITY UPLC Glycan BEH Amide (or similar HILIC amide), 1.7 µm, 2.1 x 100 mm
Column Temp	50°C (Maintains solubility)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 9.0 (Adjusted with NH₄OH)
Mobile Phase B	10 mM Ammonium Acetate in 95% Acetonitrile, pH 9.0
Flow Rate	0.4 mL/min
Gradient	85% B to 50% B over 20 minutes

3. Mass Spectrometry Settings (Q-TOF)

• Ionization: ESI Negative Mode.

  • Note: While PMOs are neutral, negative mode often yields cleaner spectra for sequencing when using high pH buffers that deprotonate the bases.

• Source Temp: 325°C.

• Fragmentor Voltage: High (e.g., 175V) to aid transmission.

• Collision Energy (CID): Ramp 20–60 eV.

  • Mechanism:[6] CID breaks the phosphorodiamidate linkage. Unlike phosphodiesters, the fragmentation pattern is unique; look for b-type and y-type ions corresponding to the neutral backbone cleavage.

Purity Analysis: Chromatographic Separation

Since PMOs lack the phosphate charge used in standard DNA purification, we must induce a charge to separate full-length products from n-1 impurities (truncations).

Protocol B: Strong Cation Exchange (SCX) at Low pH

Principle: At pH < 5, the morpholino ring nitrogen becomes protonated (positively charged). This allows PMOs to be separated on Cation Exchange columns based on length (charge density).

• Column: GE Source 15S or Thermo ProPac SCX-10.

• Mobile Phase A: 20 mM Sodium Phosphate, 25% Acetonitrile, pH 3.0 .

• Mobile Phase B: 20 mM Sodium Phosphate, 1.5 M NaCl, 25% Acetonitrile, pH 3.0 .

• Gradient: Linear gradient of NaCl (0 to 50% B) over 45 minutes.

• Detection: UV at 260 nm.

• Result: Shorter sequences (less net positive charge) elute earlier than full-length product.

Protocol C: High-pH Anion Exchange (AEX)

Principle: At pH > 11, the Thymine and Guanine bases deprotonate, imparting a net negative charge. This is the method preferred by Gene Tools for purification.

• Column: TSKgel SuperQ-5PW or DNAPac PA200.

• Mobile Phase A: 10 mM NaOH (pH ~12).

• Mobile Phase B: 10 mM NaOH + 1.0 M NaCl.

• Critical Note: Ensure your column is alkali-resistant. Silica-based columns will dissolve at this pH; use polymer-based columns.

Rapid Identification: MALDI-TOF

For high-throughput identity confirmation without sequencing, MALDI is robust because it tolerates the neutral backbone well.

Protocol D: MALDI-TOF Workflow

• Matrix: 3-Hydroxypicolinic acid (3-HPA).

  • Preparation: 50 mg/mL in 50% ACN / 50% Water. Add 10 mg/mL Ammonium Citrate (dibasic) to reduce salt adducts.

• Spotting: Mix 1 µL PMO (10 µM) with 1 µL Matrix. Spot on steel target. Air dry.

• Mode: Linear Positive or Reflector Positive.

• Calibration: Use a peptide standard mix (PMOs behave more like peptides than DNA in MALDI).

Functional Characterization: UV Melting (Tm)

PMOs bind RNA with high affinity. Confirming the melting temperature (Tm) against a complementary RNA strand is a critical functional test.

Figure 2: Thermal Denaturation workflow. Note that PMO:RNA hybrids generally have higher Tm than DNA:RNA hybrids.

Protocol:

• Buffer: 100 mM NaCl, 10 mM Sodium Phosphate, pH 7.0 (Standard PBS).

• Concentration: 2 µM PMO + 2 µM Complementary RNA.

• Ramp: 20°C to 90°C at 0.5°C/min.

• Analysis: Calculate the first derivative of absorbance vs. temperature. The peak indicates Tm.

References

• Gene Tools, LLC. (2023). Morpholino Oligomers Essential Information & Handling. Retrieved from [Link][7][8]

• Chen, B., et al. (2021). "Sequencing of Phosphorodiamidate Morpholino Oligomers by Hydrophilic Interaction Chromatography Coupled to Tandem Mass Spectrometry." Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Agilent Technologies. (2022). A Novel and Highly Effective LC/MS Method for Phosphorodiamidate Morpholino Oligomer (PMO) Impurity and Sequencing Analysis. Application Note. Retrieved from [Link]

• Shimadzu Corporation. (2022). Oligonucleotides Analysis by Ion-Exchange Chromatography and Effect of pH Changes. Application News. Retrieved from [Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Sequencing of Phosphorodiamidate Morpholino Oligomers by Hydrophilic Interaction Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Novel Bioanalytical Methods to Determine the Effective Concentrations of Phosphorodiamidate Morpholino Oligomers in Tissues and Cells - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

optimization of benzoyl group removal from oligonucleotides

Introduction: The Benzoyl Challenge

Welcome to the Technical Support Center. You are likely here because you are facing the classic trade-off in oligonucleotide synthesis: Speed vs. Purity .

The Benzoyl (Bz) group is the industry-standard protection for the exocyclic amines of Adenine (N6-Bz-dA) and Cytosine (N4-Bz-dC). While robust during synthesis, its removal requires overcoming a high energy barrier. Incomplete deprotection leads to "n+1" impurities (adducts) that ruin downstream applications like crystallography, NMR, or therapeutic dosing.

This guide moves beyond basic "recipes" to provide an optimized, mechanistic approach to deprotection, ensuring you remove the protecting group without degrading your oligonucleotide.

Part 1: The Decision Matrix (Method Selection)

Before heating your sample, you must select the correct protocol based on your specific monomer chemistry. Warning: Using the wrong protocol for your specific Cytosine protection (Bz-dC vs. Ac-dC) will result in irreversible mutation of your sequence.

Figure 1: Deprotection Decision Matrix. Note the critical incompatibility between Benzoyl-dC and AMA reagents.

Part 2: Optimized Protocols

Protocol A: Standard Ammonium Hydroxide (The "Gold Standard")

Best for: Sequences containing Benzoyl-dC, sensitive backbones, or when overnight processing is acceptable.

The Mechanism: Ammonium hydroxide (

) provides ammonia ( ), which acts as a nucleophile to attack the carbonyl carbon of the benzoyl amide. This is a hydrolysis reaction that releases the nucleobase amine and benzoate (which converts to benzamide).

Optimized Parameters:

Parameter	Standard Condition	Optimized Condition	Why?

| Reagent | Conc.

(28-30%) | Fresh Conc. (stored at 4°C) | Ammonia gas escapes rapidly at RT. Old reagents lead to incomplete deprotection.[1] | | Temperature | 55°C | 65°C | Benzoyl-dA is extremely stable. 55°C often leaves ~2-5% protected adducts. 65°C drives completion. | | Time | 16-24 Hours | 4-5 Hours (at 65°C) | Higher temp allows reduced time, minimizing thermal degradation risks. |

Step-by-Step Workflow:

• Cleavage: Add 1.0 mL of fresh concentrated

  to the synthesis column. Let stand for 20 mins at RT to cleave the oligo from the CPG support.

• Transfer: Flush the solution into a screw-cap vial (ensure the cap has a Teflon/O-ring seal).

• Deprotection: Incubate at 65°C for 5 hours .

• Cooling: Cool to 4°C before opening to prevent ammonia gas surge.

• Evaporation: Dry down in a speed-vac.

  • Pro-Tip: Benzamide is a white solid byproduct that is not volatile. It may remain as a pellet. Wash the pellet with ethanol if interfering with downstream quantification.

Protocol B: AMA Deprotection (The "Speed" Route)

Best for: High-throughput synthesis, short oligos. MANDATORY: Must use Acetyl-dC. (See FAQ regarding Transamination).[2][3][4]

The Mechanism: AMA is a 1:1 mixture of Ammonium Hydroxide and 40% Methylamine.[4][5] Methylamine is a smaller, stronger nucleophile than ammonia, accelerating the attack on the amide bond.

Optimized Parameters:

• Reagent: AMA (1:1 mixture of 30%

  and 40% aqueous Methylamine).[4]

• Temperature/Time: 65°C for 10 minutes .

• Warning: Do not exceed 15 minutes at 65°C if using standard linkers, as linker hydrolysis can occur.

Part 3: Troubleshooting & FAQs

This section addresses specific spectral anomalies and physical issues users encounter.

Q1: I see a mass peak of [M + 105 Da] in my Mass Spec. What is it?

Diagnosis: Incomplete Benzoyl Removal. The Cause: The molecular weight of the Benzoyl group is 105.1 Da. This indicates that one benzoyl protecting group (likely on an Adenine, which is more resistant than Cytosine) remains attached. The Fix:

• Check Reagent Freshness: Was your

  bottle opened months ago? The concentration is likely <20%. Use a fresh bottle.

• Increase Heat/Time: Re-suspend the oligo in fresh

  and heat at 65°C for an additional 4 hours.

• Sequence Context: If you have a poly-A stretch, steric hindrance can slow deprotection. Extend time to 8 hours at 65°C.

Q2: I used AMA to speed up my Benzoyl-dC oligo, and now I see [M + 14 Da].

Diagnosis: Transamination (N4-methyl-dC mutation). The Mechanism: When Methylamine (in AMA) attacks the Benzoyl-dC carbonyl, it can attack the wrong carbon (the cytosine ring C4 position) or participate in an exchange reaction, replacing the exocyclic amine with a methylamine group.

• Result: You have converted Cytosine into N4-methyl-Cytosine. This alters hybridization kinetics (Tm) and is a permanent mutation. The Fix: There is no chemical fix for the synthesized batch. You must re-synthesize using Acetyl-dC monomers if you intend to use AMA, or stick to Protocol A (

  ) for Benzoyl-dC.

Q3: After drying, I have a massive white pellet that won't dissolve in water.

Diagnosis: Benzamide Contamination. The Cause: The cleaved benzoyl groups form benzamide, which is insoluble in water but soluble in organic solvents. The Fix:

• Resuspend the pellet in water. The oligo will dissolve; the benzamide will not.

• Centrifuge or filter to remove the solid benzamide.

• Alternatively, perform a Desalting Step (NAP-10 or Glen-Pak cartridge). The organic washes in these protocols effectively remove benzamide.

Q4: My fluorescent dye (e.g., Cy5) disappeared after deprotection.

Diagnosis: Dye Degradation via Nucleophilic Attack. The Cause: Cyanine dyes are sensitive to the high pH and nucleophilicity of ammonia/methylamine at high temperatures. The Fix:

• Prevention: Use "UltraMild" monomers (Pac-dA, Ac-dC, iPr-Pac-dG).[2][4]

• Protocol: Deprotect using 0.05M Potassium Carbonate (

  ) in Methanol for 4 hours at Room Temperature. This gently removes the "Pac" groups without destroying the dye.

Part 4: Visualizing the Transamination Risk

Understanding why you cannot use AMA with Benzoyl-dC is vital for protocol adherence.

Figure 2: Mechanism of Transamination. Using AMA with Benzoyl-dC results in a competition between deprotection (Path A) and mutation (Path B).

References

• Glen Research. (1993). User Guide to Oligonucleotide Deprotection and Purification. Glen Report 6.2. [Link]

• Reddy, M. P., et al. (1994). Fast Cleavage and Deprotection of Oligonucleotides.[2][4][6][7][8] Tetrahedron Letters, 35(25), 4311-4314.

• Glen Research. (2011). Deprotection - Volume 1 - Deprotect to Completion. Glen Report 20.24. [Link]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach. Tetrahedron, 48(12), 2223-2311.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite vs other phosphoramidites

Comparative Guide: N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite in Oligonucleotide Synthesis

Executive Summary

The synthesis of Phosphorodiamidate Morpholino Oligomers (PMOs) has historically been hindered by the poor solubility and slow kinetics of chlorophosphoramidate (P(V)) chemistry. The introduction of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite represents a paradigm shift, enabling the synthesis of neutral PMO backbones using the high-efficiency P(III) phosphoramidite chemistry standard in DNA synthesis.

This guide provides a technical comparison between this P(III) monomer and traditional P(V) alternatives, detailing the mechanistic advantages, oxidative amination protocols, and superior coupling efficiencies that define its performance.

The Molecule: Technical Profile

• Chemical Name: N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite[1][2]

• CAS Number: 2434794-97-3[2]

• Core Function: A cytosine-based building block for 5'→3' solid-phase synthesis of PMOs or PMO-DNA chimeras.

• Structural Logic:

  • N-Trityl (Tr): Protects the morpholine ring secondary amine (the nucleophile for the next cycle).

  • N4-Benzoyl (Bz): Protects the exocyclic amine of the Cytosine base during synthesis.

  • 5'-O-Phosphoramidite: The reactive P(III) center that couples to the resin-bound secondary amine.

Comparative Analysis: P(III) Phosphoramidite vs. P(V) Chlorophosphoramidate

The primary distinction lies in the oxidation state of the phosphorus and the resulting reaction kinetics.

A. Coupling Efficiency & Kinetics

• P(V) Chlorophosphoramidate (Traditional): Relies on a nucleophilic displacement reaction at a pentavalent phosphorus center. This is electronically unfavorable and sterically hindered, often resulting in coupling yields of <95% and requiring long reaction times (1–2 hours per base) or lithium bromide (LiBr) catalysis.

• P(III) Phosphoramidite (New Standard): Utilizes tetrazole-activated coupling at a trivalent phosphorus center. This reaction is extremely fast (300 seconds ) and achieves coupling efficiencies of >98–99% .

B. Synthesis Workflow & Automation

• P(V): Difficult to automate on standard DNA synthesizers due to the viscosity of reagents and the need for specialized reaction vessels.

• P(III): Fully compatible with standard automated DNA synthesizers (e.g., MerMade, ÄKTA oligopilot). It uses standard solvents (Acetonitrile) and standard activators (ETT or BTT).

C. The "Oxidative Amination" Differentiator

Unlike standard DNA synthesis where oxidation (Iodine/Water) creates a phosphate (P=O) bond, this morpholino phosphoramidite requires a specific Oxidative Amination step to generate the neutral phosphorodiamidate linkage.

Feature	N-Trityl-Morpholino-5'-Phosphoramidite (P(III))	Morpholino Chlorophosphoramidate (P(V))	Standard DNA Phosphoramidite
Reactive Group	Diisopropylamino-phosphoramidite	Chlorophosphoramidate	Diisopropylamino-phosphoramidite
Coupling Time	300 - 600 seconds	60 - 120 minutes	60 - 120 seconds
Coupling Yield	> 98%	90 - 95% (variable)	> 99%
Linkage Formation	Oxidative Amination (I2 + Amine)	Direct Displacement	Oxidation (I2 + Water)
Backbone Charge	Neutral (if amine oxidized)	Neutral	Negative
Solubility	High in ACN/DCM	Poor (requires DMF/NMP)	High in ACN

Experimental Protocol: 5'→3' PMO Synthesis Cycle

This protocol describes the use of N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite on a solid support (CPG).

Prerequisites:

• Resin: Aminomethyl polystyrene or CPG loaded with a morpholino nucleoside (free 3'-NH).

• Concentration: 0.1 M monomer in Anhydrous Acetonitrile (ACN).

• Activator: 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in ACN.

Step-by-Step Cycle:

• Detritylation (Deblocking):

  • Reagent: 3% Trichloroacetic acid (TCA) in Dichloromethane (DCM).

  • Action: Removes the Trityl group from the resin-bound morpholine nitrogen.

  • Validation: Monitor trityl cation absorbance (orange) to confirm deprotection.

• Coupling:

  • Reagents: Monomer + Activator (ETT).

  • Action: The resin-bound secondary amine attacks the 5'-phosphoramidite of the incoming monomer.

  • Time: 5 minutes (300s).

  • Mechanism: Formation of a phosphite triester intermediate (P(III)).

• Oxidative Amination (CRITICAL STEP):

  • Note: Do not use standard Iodine/Water/Pyridine.

  • Reagent: 0.1 M Iodine in THF/Pyridine/Water (Standard) PLUS 10% Dimethylamine (DMA) or Diethylamine.

  • Alternative (Anhydrous): Iodine in THF with excess Dimethylamine.

  • Action: Converts the P(III) phosphite triester into the stable, neutral P(V) phosphorodiamidate linkage.

  • Result: The "Morpholino" backbone is established.

• Capping:

  • Reagent: Acetic Anhydride / N-Methylimidazole.

  • Action: Caps any unreacted secondary amines to prevent deletion sequences.

Mechanistic Visualization

The following diagrams illustrate the superior pathway of the P(III) phosphoramidite approach compared to the traditional method.

Caption: Comparison of the accelerated P(III) oxidative amination pathway versus the sluggish P(V) displacement route.

Caption: The 5'→3' synthetic cycle utilizing phosphoramidite chemistry to generate PMOs.

Performance Data & Stability

Nuclease Resistance

Experimental data confirms that PMOs synthesized via the phosphoramidite route maintain the same biological stability as those from the chlorophosphoramidate route.

• Serum Stability: >24 hours in 100% human serum (no degradation observed).

• Mechanism: The unnatural morpholine-phosphorodiamidate backbone is not recognized by nucleases (RNase H, Exo/Endonucleases).

Binding Affinity (Tm)

The N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite produces oligomers with high binding affinity due to the lack of electrostatic repulsion (neutral backbone).

• Target: Complementary RNA.[3]

• Tm Increase: +1.5°C to +2.0°C per base compared to unmodified DNA.

References

• Bhardwaj, V. et al. (2020).[4] Synthesis of Phosphorodiamidate Morpholino Oligonucleotides Using Trityl and Fmoc Chemistry. SciSpace. Link

• Paul, S. & Caruthers, M.H. (2023).[5] Synthesis of Backbone-Modified Morpholino Oligonucleotides Using Phosphoramidite Chemistry. PMC - NIH. Link

• BenchChem Application Note. (2025). Phosphoramidite Chemistry: A Versatile Platform for the Synthesis of DNA and PMOs. BenchChem. Link

• ChemRxiv Preprint. (2024). A 5′→3′ Phosphoramidite Approach for the Synthesis of Phosphorodiamidate and Thiophosphoramidate Morpholino Oligonucleotides. ChemRxiv. Link

• BroadPharm Product Guide. N-Trityl-N4-benzoyl-morpholino-C-5'-O-phosphoramidite Product Specifications. BroadPharm. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Trityl-N4-Bz-morpholino-C-5'-O-phosphoramidite, 2434794-97-3 | BroadPharm [broadpharm.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]

validation of morpholino oligonucleotide purity by mass spectrometry

Topic: Validation of Morpholino Oligonucleotide Purity by Mass Spectrometry Content Type: Publish Comparison Guide

Executive Summary

Phosphorodiamidate Morpholino Oligomers (PMOs) represent a unique challenge in analytical chemistry. Unlike DNA or RNA, PMOs possess a neutral backbone, rendering standard ion-exchange chromatography and traditional oligonucleotide mass spectrometry (MS) workflows ineffective. This guide objectively compares High-Resolution Mass Spectrometry (HRMS) against legacy alternatives (HPLC-UV, CGE, MALDI-TOF) and provides a validated, step-by-step LC-MS protocol for definitive purity analysis.

The "Neutral Backbone" Paradigm Shift

Standard oligonucleotides are polyanionic. Their analysis relies on this negative charge for separation (Ion-Exchange) and ionization (standard negative ESI). PMOs, however, replace the charged phosphodiester bond with a neutral phosphorodiamidate linkage.

The Analytical Consequence:

• Ion-Exchange (IEX) Failure: PMOs do not bind to anion-exchange columns.

• Ion-Pairing (IP-RP) Redundancy: The toxic alkylamine reagents (e.g., TEA, HFIP) required to retain DNA on C18 columns are unnecessary and detrimental for PMOs.

• Ionization Behavior: While neutral, PMOs can be ionized in both positive (protonation) and negative (adduct/deprotonation) modes. Negative ESI has emerged as the superior mode for impurity profiling because it yields simpler charge state distributions and informative backbone fragmentation for sequencing.

Comparative Analysis: MS vs. Alternatives

The following table contrasts the performance of HRMS against traditional QC methods for PMO validation.

Feature	LC-HRMS (ESI)	MALDI-TOF MS	HPLC-UV	Capillary Gel Electrophoresis (CGE)
Primary Utility	Gold Standard: Full purity & sequence confirmation.	Rapid mass check (Identity).	Routine purity quantitation.	Size-based purity check.
Resolution	Ultra-High: Resolves isotopic envelopes.	Low-Medium: Broad peaks due to matrix adducts.	Medium: Co-elution of similar impurities common.	Low: Cannot resolve <1 Da differences.
Impurity ID	Definitive: Identifies , , depurination, oxidation.	Limited: Mass only; no structural data.	None: Retention time only.	None: Migration time only.
Sensitivity	High (Femtomole range).	Medium (Picomole range).	Low (Requires g amounts).	Medium.
Throughput	Medium (10-20 min/sample).	High (<1 min/sample).	Medium (15-30 min/sample).	Medium-High.
Key Limitation	Requires complex data deconvolution.[1]	Laser-induced fragmentation; poor quantitation.	"Blind" to co-eluting impurities.	Poor resolution for neutral PMOs without derivatization.

Deep Dive: The Validated LC-MS Workflow

This protocol utilizes Negative Mode ESI coupled with a C3 Reverse Phase column. This approach avoids the signal suppression caused by ion-pairing reagents while providing sufficient retention for hydrophobic PMOs.

Experimental Protocol

A. Sample Preparation

• Dissolution: Dissolve lyophilized PMO in 50% Acetonitrile/Water to a concentration of 0.1 mg/mL.

  • Why: PMOs can aggregate in pure water; organic solvent disrupts secondary structures.

• Clarification: Centrifuge at 10,000 x g for 5 minutes to remove particulates.

B. Liquid Chromatography (LC) Conditions

• System: UHPLC (e.g., Agilent 1290 or Waters ACQUITY).

• Column: ZORBAX RRHD 300Å StableBond C3 (2.1 x 50 mm, 1.8 µm).[2]

  • Expert Insight: A C3 phase is preferred over C18. PMOs are hydrophobic enough to retain too strongly on C18, leading to peak tailing and carryover. C3 provides optimal retention and peak shape.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH ~7.0, unadjusted).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0 min: 5% B

  • 10 min: 50% B

  • 12 min: 90% B (Wash)

  • 15 min: 5% B (Re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temp: 40°C (Reduces viscosity and improves mass transfer).

C. Mass Spectrometry (MS) Parameters

• Source: ESI (Electrospray Ionization).[2][3][4][5]

• Polarity: Negative Mode .

  • Critical Mechanism: Although PMOs are neutral, negative mode (often forming

    or acetate adducts) produces cleaner spectra with fewer charge states than positive mode, simplifying deconvolution. Crucially, negative mode CID (Collision Induced Dissociation) yields predictable backbone fragments ( -ions) for sequence validation.

• Mass Range:

  400 – 3200.[2]

• Gas Temp: 325°C.

• Fragmentor Voltage: 175 V (High enough to desolvate, low enough to prevent in-source fragmentation).

Data Analysis & Self-Validation

Trustworthiness in MS data comes from Charge State Deconvolution . Since PMOs are large molecules, they appear as a "charge envelope" of multiply charged ions.

Step 1: Identify the Charge Envelope In negative mode, look for a series of peaks. For a typical 25-mer PMO (~8500 Da), you will see:

• at
• at
• at

Step 2: Deconvolution Use Maximum Entropy (MaxEnt) or similar algorithms to mathematically "collapse" these peaks into a single zero-charge mass peak.

• Validation Check: The deconvoluted mass error should be <10 ppm. If error >20 ppm, recalibrate the instrument or check for sodium adducts (

  Da shifts).

Step 3: Impurity Profiling

• N-1 Deletion: Mass difference of ~300-325 Da (depending on the missing base).

• Phosphoroamidate Hydrolysis: Mass difference of +18 Da (water addition).

• Depurination: Loss of a base (e.g., -135 Da for Adenine).

Visualizing the Workflow

The following diagrams illustrate the decision logic and the experimental pathway.

Diagram 1: Method Selection Decision Tree

Caption: Logical framework for selecting the appropriate PMO analysis method based on research stage.

Diagram 2: Validated LC-MS Workflow

Caption: Step-by-step LC-MS workflow for PMO impurity profiling using Negative ESI.

[6][7][8]

References

• Agilent Technologies. (2023).[6] A Novel and Highly Effective LC/MS Method for Phosphorodiamidate Morpholino Oligomer (PMO) Impurity and Sequencing Analysis. Retrieved from [Link]

• Zhang, L., et al. (2021). Sequencing of Phosphorodiamidate Morpholino Oligomers by Hydrophilic Interaction Chromatography Coupled to Tandem Mass Spectrometry. Journal of The American Society for Mass Spectrometry. Retrieved from [Link]

• Gene Tools, LLC. (2018). Morpholino Oligomers Essential Information. Retrieved from [Link]

Sources

• 1. Parsimonious Charge Deconvolution for Native Mass Spectrometry [proteinmetrics.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Negative electrospray ionization mass spectrometry of synthetic and chemically modified oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bayesian Deconvolution of Mass and Ion Mobility Spectra: From Binary Interactions to Polydisperse Ensembles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.labrulez.com [lcms.labrulez.com]

comparative analysis of PMOs and other antisense oligonucleotides

As a Senior Application Scientist, this guide provides a comparative analysis of Phosphorodiamidate Morpholino Oligomers (PMOs) and other leading antisense oligonucleotides (ASOs). It is designed for researchers, scientists, and drug development professionals, offering an in-depth technical examination of the available technologies to inform experimental design and therapeutic strategy.

Introduction to Antisense Technologies

Antisense oligonucleotides are synthetic nucleic acid molecules designed to bind to specific RNA sequences and modulate gene expression.[1][2] This can be achieved by inducing the degradation of the target RNA, blocking its translation into protein, or altering its splicing.[1][2] The therapeutic potential of ASOs lies in their ability to precisely control gene expression, offering a significant advantage over traditional small molecule drugs that primarily target proteins.[3]

Mechanisms of Action: A Comparative Overview

Antisense oligonucleotides employ two primary mechanisms to achieve gene silencing: RNase H-mediated degradation and steric hindrance.

RNase H-Dependent Degradation

This mechanism relies on the recruitment of RNase H, a cellular enzyme that recognizes DNA/RNA duplexes and cleaves the RNA strand.[4][5][6] This leads to the degradation of the target mRNA and a subsequent reduction in protein expression.[7] "Gapmer" ASOs are a prominent example of this class, featuring a central "gap" of DNA-like nucleotides flanked by modified nucleotides that enhance stability and binding affinity.

Steric Hindrance

Steric-blocking ASOs physically obstruct the cellular machinery involved in RNA processing and translation.[8][9][10][11] By binding to the target RNA, they can prevent ribosome binding, modulate pre-mRNA splicing, or inhibit the function of non-coding RNAs.[9][11] PMOs are a prime example of this class of ASOs.[12][13][14]

A Deep Dive into ASO Chemistries

The therapeutic efficacy and safety of ASOs are heavily influenced by their chemical modifications. These modifications are designed to improve stability, enhance target affinity, and reduce toxicity.

Phosphorodiamidate Morpholino Oligomers (PMOs)

PMOs possess a unique backbone of morpholine rings linked by phosphorodiamidate groups, rendering them uncharged.[12][13] This neutral charge minimizes interactions with proteins, and their structure is resistant to degradation by cellular enzymes.[12] PMOs exclusively act through a steric hindrance mechanism, either by blocking translation or by modifying pre-mRNA splicing.[12][14][15][16]

Phosphorothioate ASOs (Gapmers)

First-generation ASOs commonly feature a phosphorothioate (PS) modification, where a sulfur atom replaces a non-bridging oxygen in the phosphate backbone. This modification enhances nuclease resistance but can also lead to non-specific protein binding and associated toxicities.[17] Gapmers are a common design, with a central DNA "gap" that activates RNase H, flanked by modified "wings" (e.g., 2'-O-methoxyethyl or LNA) that increase affinity and stability.[5]

Locked Nucleic Acids (LNAs)

LNAs are modified RNA nucleotides where the ribose ring is "locked" in an RNA-mimicking conformation by a methylene bridge.[18] This results in a significant increase in thermal stability and binding affinity for target RNA.[18][19][20][21] LNA-containing ASOs can be designed as gapmers to activate RNase H or as steric blockers.[20][21][22]

Peptide Nucleic Acids (PNAs)

PNAs are DNA mimics with a neutral peptide-like backbone composed of N-(2-aminoethyl)-glycine units.[23][24][25] This structure confers high biological and chemical stability.[23][24] PNAs bind to DNA and RNA with high affinity and specificity, acting as potent steric blockers of transcription and translation.[23][24][26] However, their neutral charge presents challenges for cellular uptake.[27]

Comparative Analysis of ASO Platforms

Feature	PMOs	Phosphorothioate ASOs (Gapmers)	LNAs	PNAs
Backbone	Uncharged Morpholino	Charged Phosphorothioate	Charged Phosphate	Uncharged Peptide
Mechanism	Steric Hindrance	RNase H Degradation	RNase H or Steric Hindrance	Steric Hindrance
Nuclease Resistance	High	Moderate	High	High
Binding Affinity	High	Moderate	Very High	Very High
Specificity	High	Moderate to High	High	Very High
Cellular Uptake	Low (requires delivery enhancement)	Moderate	Moderate	Low (requires delivery enhancement)
Toxicity Profile	Generally Low	Potential for off-target and PS-related toxicities	Potential for hepatotoxicity with some designs	Generally Low, but delivery vehicle can have toxicity

Key Considerations for ASO Selection

The choice of ASO platform depends on the specific therapeutic goal and the target RNA.

• For targets requiring mRNA degradation: Gapmer ASOs with PS and/or LNA modifications are the preferred choice due to their ability to recruit RNase H.

• For applications requiring splice modulation or translational arrest: Steric-blocking ASOs like PMOs and PNAs are ideal.

• When high specificity is paramount: The high binding affinity of LNAs and PNAs can be advantageous, but careful sequence design is crucial to avoid off-target effects.[28][29][30][31]

• Delivery remains a significant hurdle for all ASO platforms. Strategies to enhance delivery include conjugation to cell-penetrating peptides, encapsulation in lipid nanoparticles, and covalent linkage to targeting ligands.[9][27][32][33][34]

Experimental Protocols

In Vitro ASO Activity Assay

Objective: To determine the efficacy of an ASO in reducing target gene expression in a cell-based model.

Methodology:

• Cell Culture: Plate cells in a suitable format (e.g., 24-well plates) and allow them to adhere overnight. The choice of cell line should be relevant to the disease model.[1][2]

• ASO Transfection: Prepare ASO-lipid complexes using a suitable transfection reagent or utilize gymnotic delivery if applicable. Add the complexes to the cells at a range of concentrations.

• Incubation: Incubate the cells with the ASO for 24-48 hours.

• RNA Extraction and qRT-PCR: Isolate total RNA from the cells and perform quantitative reverse transcription PCR (qRT-PCR) to measure the levels of the target mRNA relative to a housekeeping gene.[3]

• Protein Analysis (Optional): Perform a Western blot to assess the reduction in target protein levels, confirming the downstream effect of mRNA knockdown.[3]

In Vitro ASO Activity Workflow

Assessment of ASO Stability

Objective: To evaluate the resistance of an ASO to nuclease degradation.

Methodology:

• Incubation: Incubate the ASO in a biologically relevant matrix, such as human serum or a cell lysate, at 37°C.

• Time Points: Collect samples at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Analysis: Analyze the integrity of the ASO at each time point using methods like capillary gel electrophoresis (CGE) or HPLC.[35]

• Half-life Calculation: Determine the half-life of the ASO in the given matrix.

Conclusion and Future Perspectives

The field of antisense technology continues to evolve, with ongoing efforts to improve the safety, efficacy, and delivery of ASOs. While PMOs offer a distinct advantage in terms of their safety profile and steric-blocking mechanism, other chemistries like LNAs and gapmers provide potent RNase H-mediated knockdown. The optimal choice of ASO platform is contingent upon the specific therapeutic application and a thorough understanding of the target biology. Future innovations in ASO chemistry and delivery systems will likely expand the therapeutic reach of this promising class of drugs.

References

• Mechanisms and strategies for effective delivery of antisense and siRNA oligonucleotides. (URL: )
• Evaluation of off‐target effects of gapmer antisense oligonucleotides using human cells. (URL: )
• Peptide nucleic acid (PNA): its medical and biotechnical applications and promise for the future - PubMed. (URL: )
• Peptide Nucleic Acid (PNA)
• RNase H-Mediated Degradation of RNA Using Antisense Oligonucleotides - Danaher Life Sciences. (URL: )
• Antisense Oligonucleotide in vitro screening assays: 5 key considerations to make better predictions - Ncardia. (URL: )
• Identifying and avoiding off-target effects of RNase H-dependent antisense oligonucleotides in mice | Nucleic Acids Research | Oxford Academic. (URL: )
• Antisense Oligonucleotides Capable of Promoting Specific Target mRNA Reduction via Competing RNase H1-Dependent and Independent Mechanisms | PLOS One. (URL: )
• Peptide Nucleic Acid Conjugates: Synthesis, Properties and Applic
• Identifying and avoiding off-target effects of RNase H-dependent antisense oligonucleotides in mice - PubMed. (URL: )
• Synthetic-polymer-assisted antisense oligonucleotide delivery: targeted approaches for precision disease tre
• Peptide nucleic acid (PNA)
• 5 Key Considerations for Designing Relevant Cell-Based Assays to Screen Antisense Oligonucleotides. (URL: )
• Potent and nontoxic antisense oligonucleotides containing locked nucleic acids - PMC. (URL: )
• Routes for delivery of antisense oligonucleotides to the central...
• Evaluation of off-target effects of gapmer antisense oligonucleotides using human cells. (URL: )
• Advances in the Design of (Nano)
• Elevating microRNA levels by targeting biogenesis with steric-blocking antisense oligonucleotides - PubMed. (URL: )
• Antisense Phosphorodiamidate Morpholino Oligomers as Novel Antiviral Compounds - PMC. (URL: )
• The Challenges and Strategies of Antisense Oligonucleotide Drug Delivery - PMC - NIH. (URL: )
• Use of steric blocking antisense oligonucleotides for the targeted inhibition of junction containing precursor microRNAs - PubMed. (URL: )
• Stability measurements of antisense oligonucleotides by capillary gel electrophoresis. (URL: )
• Toxicity of Antisense Oligonucleotides is Determined by the Synergistic Interplay of Chemical Modifications and Nucleotide Sequences, Not by Either Factor Alone - PubMed. (URL: )
• On-target/off-target effects (ASO) - omiics.com. (URL: )
• Use of steric blocking antisense oligonucleotides for the targeted inhibition of junction containing precursor microRNAs | bioRxiv. (URL: )
• Locked nucleic acid oligonucleotides: the next generation of antisense agents? - PubMed. (URL: )
• Peptide nucleic acid (PNA)
• Antisense therapy - Wikipedia. (URL: )
• Using RNA-seq to Assess Off-Target Effects of Antisense Oligonucleotides in Human Cell Lines - PubMed. (URL: )
• a Principles of antisense RNA technology showing the RNase H-dependent...
• Antisense Phosphorodiamidate Morpholino Oligomers as Novel Antiviral Compounds - PubMed. (URL: )
• Generation of Protein-Phosphorodiamidate Morpholino Oligomer Conjugates for Efficient Cellular Delivery via Anthrax Protective Antigen - NCBI. (URL: )
• Chapter 3: Antisense Morpholino Oligomers and Their Peptide Conjug
• Mechanism of action of phosphorodiamidate morpholino oligomer (PMO)...
• Using RNA-seq to Assess Off-Target Effects of Antisense Oligonucleotides in Human Cell Lines | Request PDF - ResearchG
• In Vitro Structure–Activity Relationship Stability Study of Antisense Oligonucleotide Therapeutics Using Biological M
• Antisense Oligonucleotide (ASO)
• Toxicity of three antisense oligonucleotide drugs and eighteen of their impurities in primary human hep
• Locked nucleic acid (LNA): High affinity targeting of RNA for diagnostics and therapeutics. (URL: )
• Toxicology of antisense therapeutics - PubMed. (URL: )
• Locked Nucleic Acid Oligonucleotides: The Next Gener
• Design of antisense oligonucleotides stabilized by locked nucleic acids - Oxford Academic. (URL: )
• Toxicity of Antisense Oligonucleotides is Determined by the Synergistic Interplay of Chemical Modifications and Nucleotide Seque - ChemRxiv. (URL: )
• Preclinical Safety Assessment of Therapeutic Oligonucleotides - Antisense RNA Design, Delivery, and Analysis - NCBI. (URL: )
• In vitro analysis using model antisense oligonucleotide (ASO) mixmers....
• Rapid Thermal Stability Screening of Oligonucleotides Using the TA Instruments RS-DSC. (URL: )
• Full article: Sensitive and Specific Quantification of Antisense Oligonucleotides Using Probe Alteration-linked Self-assembly Reaction Technology - Taylor & Francis. (URL: )
• Antisense Oligonucleotides - Gene Link. (URL: )

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comparing different activators for phosphoramidite coupling efficiency

Executive Summary

In the high-stakes landscape of therapeutic oligonucleotide manufacturing, the choice of activator is no longer a binary decision. While 1H-Tetrazole established the industry baseline, its solubility limits and explosive risks have rendered it obsolete for high-throughput and large-scale synthesis.

This guide evaluates the three dominant modern successors: 5-Ethylthio-1H-tetrazole (ETT) , 5-Benzylthio-1H-tetrazole (BTT) , and 4,5-Dicyanoimidazole (DCI) .

Key Findings:

• For RNA: ETT and BTT remain the gold standard for overcoming the steric hindrance of 2'-protecting groups (TBDMS/TOM), despite higher acidity risks.

• For Large-Scale DNA/LNA: DCI is the superior choice.[1] Its nucleophilic mechanism minimizes "n+1" impurity formation caused by acid-catalyzed detritylation, and its high solubility prevents line clogging.

• Safety: DCI is the only non-explosive option among the primary contenders.

The Mechanistic Challenge

Phosphoramidite chemistry relies on a delicate balance. The activator must be acidic enough to protonate the diisopropylamino leaving group but not so acidic that it strips the 5'-DMT protecting group (which leads to double-coupling and n+1 impurities).

Crucially, the activator plays a dual role:

• Acidic Catalyst: Protonates the phosphoramidite nitrogen.

• Nucleophilic Catalyst: Displaces the amine to form a reactive Tetrazolide (or Imidazolide) intermediate, which is then attacked by the 5'-OH of the growing chain.[1][2]

Visualization: The Activation Cycle

Figure 1: The dual-step activation mechanism. Note that the formation of the Active Species is often the rate-determining step, influenced heavily by the nucleophilicity of the activator.

The Contenders: Technical Deep Dive

A. The Legacy Standard: 1H-Tetrazole

• Status: Obsolescent.

• Profile: The historical baseline. It suffers from poor solubility (max ~0.45 M in acetonitrile) and crystallizes in delivery lines at low temperatures.

• Risk: Class 1.3C explosive in dry form.

B. The "Turbo" Activators: ETT & BTT

• Chemistry: S-substituted tetrazoles.[3][4] The sulfur atom increases acidity (lower pKa) and lipophilicity.

• Performance: The lower pKa (more acidic) drives faster protonation. This is critical for RNA synthesis , where the bulky 2'-protecting group (TBDMS or TOM) sterically hinders the reaction.

• The Hidden Flaw: Their higher acidity (pKa ~4.1–4.3) can inadvertently deprotect the DMT group of the incoming monomer in the solution phase. This creates a "dimer" phosphoramidite that couples to the chain, resulting in n+1 insertion mutations which are extremely difficult to purify [1].

C. The Nucleophilic Powerhouse: DCI

• Chemistry: An imidazole derivative, not a tetrazole.[1][5]

• Performance: DCI is less acidic (pKa 5.[2][6][7][8]2) than tetrazole but significantly more nucleophilic.[1][4][6][7] It accelerates the reaction by rapidly forming the reactive imidazolide intermediate.

• Advantage: Because it is less acidic, it eliminates the risk of monomer detritylation (n+1 peaks). It is also highly soluble (up to 1.1 M), allowing for high-concentration chemistry required in large-scale synthesis [2].

Comparative Data Analysis

The following data aggregates performance metrics from standard solid-phase synthesis workflows.

Feature	1H-Tetrazole	ETT (Ethylthio)	BTT (Benzylthio)	DCI (Dicyanoimidazole)
pKa (Acidity)	4.89	4.28 (More Acidic)	4.08 (Most Acidic)	5.20 (Less Acidic)
Max Solubility (ACN)	~0.50 M	~0.75 M	~0.33 M	~1.10 M
Mechanism Bias	Balanced	Protonation-Driven	Protonation-Driven	Nucleophile-Driven
Standard Conc.	0.45 M	0.25 M	0.25 M	0.25 M - 1.0 M
DNA Coupling Time	30–60s	30s	30s	15–30s
RNA Coupling Time	6–12 min	3–6 min	3–5 min	4–8 min
Explosive Hazard	High	Moderate	Moderate	None
Primary Use Case	Legacy	RNA / Steric Bulk	RNA (TOM-protected)	DNA / Large Scale / GalNAc

Table 1: Comparative physicochemical properties of oligonucleotide activators [3].

Experimental Protocol: The Trityl Monitor Assay

To objectively compare activators in your own lab, do not rely solely on full-length purity (which masks specific failure modes). Use the Stepwise Coupling Efficiency (SCE) assay via trityl monitoring.

Objective

Determine the average stepwise yield by quantifying the dimethoxytrityl (DMT) cation released during deblocking.

Workflow Visualization

Figure 2: Workflow for quantitative trityl analysis.

Step-by-Step Methodology

• Synthesis Setup:

  • Synthesize a Poly-T (T10) or Poly-U oligomer. (Homopolymers prevent base-specific kinetics from skewing results).

  • Run parallel syntheses changing only the activator (e.g., Run A: ETT, Run B: DCI). Keep concentration (0.25 M) and coupling time (e.g., 2 mins) constant.

• Fraction Collection:

  • Direct the waste stream from the Deblock step into separate volumetric flasks for each cycle (or collect the final trityl for overall yield, though cycle-by-cycle is more granular).

• Measurement:

  • Dilute fractions with 0.1 M Toluene Sulfonic Acid (TSA) in Acetonitrile to ensure the trityl cation is stable.

  • Measure UV Absorbance at 498 nm .

• Calculation:

  • Use the formula:

  • Where

    is the number of couplings.[1][8]

Expert Insights & Troubleshooting

Scenario 1: The "Clogging" Synthesizer

• Symptom:[6][7][8][9] High pressure alarms on the activator line during winter or in cold labs.

• Root Cause:[7][8][9] Tetrazole or BTT precipitation.[6]

• Solution: Switch to DCI .[1][2][3][6][7] Its solubility limit is nearly double that of Tetrazole. If you must use BTT for RNA, ensure the delivery lines are heat-traced.

Scenario 2: The "n+1" Peak in Mass Spec

• Symptom:[6][7][8][9] You see a peak at

  (or monomer weight).

• Root Cause:[7][8][9] Your activator is too acidic (likely BTT or ETT), causing premature detritylation of the amidite in the nozzle.

• Solution: Switch to DCI .[1][2][3][6][7] Its higher pKa (5.2) prevents this side reaction while maintaining speed via nucleophilic catalysis [4].

Scenario 3: RNA Synthesis Yield Drop

• Symptom:[6][7][8][9] Low coupling efficiency on 2'-O-TBDMS RNA.

• Root Cause:[7][8][9] Steric hindrance is blocking the incoming phosphoramidite.

• Solution: DCI may be too slow here if not highly concentrated. Use ETT (0.25 M) or BTT . The acidity is necessary to force the protonation in the crowded transition state.

References

• Glen Research. (2023).[10] Activators for Oligonucleotide Synthesis. Glen Research Reports. [Link]

• Vargeese, C., et al. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(22), 5210–5215. [Link]

• Emp Biotech. (2022). Comparative Guide to Activators: ETT vs BTT vs DCI. Emp Biotech Technical Notes. [Link]

• Kierzek, R., et al. (2021). Polymerase Chain Reaction and Oligonucleotide Synthesis. In Current Protocols in Nucleic Acid Chemistry. [Link]

Sources

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• 5. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blog.biosearchtech.com [blog.biosearchtech.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
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• 10. maravai.com [maravai.com]

validation of gene silencing efficacy of synthesized PMOs

Title: Validating Gene Silencing Efficacy of Synthesized PMOs: A Comparative Technical Guide

Executive Summary

Phosphorodiamidate Morpholino Oligomers (PMOs) represent a distinct class of antisense technology.[1][2][3] Unlike siRNA or traditional phosphorothioate ASOs, PMOs possess a neutral backbone and function exclusively via steric blocking , not catalytic degradation (RNase H or RISC). This fundamental difference dictates that standard validation protocols used for siRNA—specifically relying on mRNA reduction as a primary readout—will yield false negatives when applied to PMOs. This guide outlines the specific, self-validating workflows required to accurately assess PMO efficacy.

Part 1: The Landscape of Gene Silencing

To validate PMOs, one must first understand how they differ from the alternatives. The neutral charge of PMOs confers high stability and specificity but complicates delivery and changes the validation endpoint.

Table 1: Comparative Technical Specifications

Feature	PMO (Morpholino)	siRNA (RNAi)	Gapmer ASO (2'-MOE/PS)
Backbone Chemistry	Neutral phosphorodiamidate	Negatively charged phosphodiester	Negatively charged phosphorothioate
Mechanism	Steric Blocking (Translation arrest or Splice switching)	Catalytic Degradation (RISC-mediated cleavage)	Catalytic Degradation (RNase H-mediated cleavage)
Primary Validation Endpoint	Protein (Western Blot) or Splice Product (RT-PCR)	mRNA (RT-qPCR)	mRNA (RT-qPCR)
Off-Target Effects	Very Low (Watson-Crick specificity only)	Moderate (microRNA-like effects)	Moderate/High (Aptameric binding)
Delivery Vehicle	Endo-Porter / Peptide Conjugate	Lipofectamine / LNPs	Lipofectamine / Electroporation
Stability (Cell Culture)	High (>5 days)	Low/Moderate (24-48h)	Moderate (48-72h)

Part 2: Mechanism-Based Validation Strategy

The "Expertise" pillar of this guide relies on understanding causality. You cannot validate a PMO designed for translation blocking by looking for mRNA degradation, because the mRNA remains intact—it is simply physically obstructed from the ribosome.

Diagram 1: PMO Mechanisms of Action

This diagram illustrates the two distinct pathways for PMO activity: Translation Blocking (cytosolic) and Splice Switching (nuclear).

Caption: PMOs intervene either in the nucleus (splice switching) or cytosol (translation blocking) without degrading the target RNA.

Part 3: Critical Protocol – Delivery & Incubation

The Failure Point: Most PMO experiments fail not because of sequence design, but because researchers use cationic lipid reagents (like Lipofectamine) designed for charged nucleic acids. These do not complex well with neutral PMOs.

The Solution: Use Endo-Porter , a peptide that mediates endosomal release, or scrape-loading for adherent cells.[4][5][6]

Protocol: Endo-Porter Mediated Delivery (Adherent Cells)

Target Concentration: 1-10 µM PMO | Timepoint: 48-72 Hours

• Cell Seeding: Seed cells to reach ~80% confluency. Do not use antibiotics (Pen/Strep) in the media during delivery, as they can interfere with Endo-Porter.

• PMO Addition:

  • Replace culture media with fresh complete media (serum is compatible).

  • Add the synthesized PMO directly to the media to reach the desired concentration (typically 5-10 µM for initial validation).

  • Swirl plate to mix.

• Endo-Porter Addition:

  • Add Endo-Porter (typically 6 µM final concentration) immediately after the PMO.

  • Crucial Step: Do not premix PMO and Endo-Porter; add them sequentially to the well.

• Incubation:

  • Incubate for 48 to 72 hours .

  • Note: Unlike siRNA (24-48h), PMOs are extremely stable and require time to accumulate in the cytosol and block protein turnover.

• Assessment: Harvest cells for Western Blot (Translation blocking) or RNA extraction (Splice switching).

Part 4: Quantitative Validation Workflows

A. Translation Blocking Validation (The "mRNA Trap")

If your PMO targets the start codon (AUG), you are preventing the ribosome from assembling.

• The Trap: Measuring mRNA via qPCR will likely show 100% expression (no change), leading you to believe the experiment failed.

• The Validation: You must measure the protein.[7]

Experimental Setup:

• Control A: Untreated cells.

• Control B: Scrambled PMO (nonspecific sequence).

• Target: Anti-Gene X PMO.

• Assay: Western Blot using a validated primary antibody.

Success Criteria:

• mRNA levels (qPCR): Unchanged or slightly elevated (due to compensatory feedback).

• Protein levels (Western): Significant reduction (>50%) compared to Scrambled Control.

B. Splice Switching Validation

If your PMO targets splice junctions (e.g., Exon 51 skipping), the mRNA structure changes, but the total amount might not.

• The Validation: Endpoint RT-PCR (not qPCR) to visualize the band shift.

Experimental Setup:

• Primer Design: Design primers flanking the target exon (e.g., Forward on Exon 50, Reverse on Exon 52).

• Assay: Run RT-PCR products on a 2% agarose gel.

Success Criteria:

• Wild Type Band: Higher molecular weight (Full length).

• PMO Treated Band: Lower molecular weight (Exon skipped).

• Quantification: Densitometry of the bands to calculate % skipping efficiency.

Diagram 2: The Validation Decision Tree

Use this workflow to select the correct assay based on your PMO design.

Caption: Decision matrix for selecting the appropriate analytical method based on PMO design intent.

Part 5: Troubleshooting & Controls (Self-Validating Systems)

To ensure scientific integrity (Trustworthiness), every experiment must include controls that validate the delivery system itself.

• The "Fluorescent Leash" Control:

  • Use a 3'-fluorescein labeled PMO control.

  • Observation: If you see punctate fluorescence (spots), the PMO is stuck in endosomes. If you see diffuse fluorescence (filling the cytosol/nucleus), the Endo-Porter worked.[5]

  • Action: If punctate, increase Endo-Porter concentration or incubation time.

• The "Scrambled" Integrity Check:

  • PMOs are highly specific. A scrambled sequence should show zero effect.

  • Warning: If the scrambled PMO reduces protein levels, you likely have toxicity-induced downregulation, not specific silencing.

References

• Summerton, J. E. (2017). Endo-Porter: A Novel Reagent for Safe, Effective Delivery of Morpholinos into Cultured Cells.[4][8][9] Annals of the New York Academy of Sciences.

• Muntoni, F., & Wood, M. J. (2011). Targeting RNA to treat neuromuscular disease.[2] Nature Reviews Drug Discovery, 10(6), 464-485.

• Moulton, H. M., et al. (2021). Peptide-conjugated phosphorodiamidate morpholino oligomers (PPMOs): A new class of antisense agents. Molecules, 26(15), 4658.

• Gene Tools, LLC. (2023). Standard Control Oligos and Delivery Protocols. Technical Support Documentation.

Sources

• 1. Evolution of Antisense Oligonucleotides: Navigating Nucleic Acid Chemistry and Delivery Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. In Vitro Validation of Phosphorodiamidate Morpholino Oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gene-tools.com [gene-tools.com]
• 6. gene-tools.com [gene-tools.com]
• 7. researchgate.net [researchgate.net]
• 8. Endo-Porter-mediated delivery of phosphorodiamidate morpholino oligos (PMOs) in erythrocyte suspension cultures from Cope's gray treefrog Hyla chrysoscelis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Navigating the Labyrinth of Stability: A Comparative Guide to Chimeric Morpholino Oligonucleotides

For researchers, scientists, and drug development professionals venturing into the realm of antisense technology, the stability of oligonucleotide therapeutics is a paramount concern. An otherwise potent molecule is rendered ineffective if it cannot withstand the harsh enzymatic environment of a biological system to reach its target. Among the various antisense platforms, morpholino oligonucleotides have carved a niche owing to their unique backbone chemistry, which confers exceptional stability. This guide provides an in-depth, objective comparison of the stability of chimeric morpholino oligonucleotides, supported by experimental data and detailed methodologies, to empower you in making informed decisions for your research and therapeutic development endeavors.

The Foundation of Stability: The Morpholino Backbone

Standard phosphorodiamidate morpholino oligomers (PMOs) possess a backbone composed of methylenemorpholine rings linked by phosphorodiamidate groups, a stark contrast to the sugar-phosphate backbone of natural nucleic acids. This fundamental structural difference is the cornerstone of their remarkable stability. Unlike phosphorothioate (PS) or 2'-O-methyl (2'-OMe) modified oligonucleotides, the uncharged nature of the PMO backbone renders it unrecognizable by cellular nucleases. This inherent resistance to enzymatic degradation is a key advantage, leading to a longer biological half-life and sustained target engagement.

The Rise of the Chimeras: Enhancing Functionality Beyond Stability

While the inherent stability of PMOs is a significant asset, their neutral charge can limit cellular uptake. To overcome this hurdle and introduce novel functionalities, chimeric morpholino oligonucleotides have been developed. For the purpose of this guide, we define chimeric morpholino oligonucleotides as morpholino oligomers that are covalently linked to other chemical moieties or incorporate different backbone chemistries to enhance properties such as cellular delivery, target affinity, or specific mechanistic actions.

Two prominent examples of such chimeras are:

• Peptide-Conjugated Morpholinos (PPMOs): These chimeras feature a cell-penetrating peptide (CPP) attached to the morpholino oligomer. The CPP facilitates entry into cells, overcoming the delivery challenge of the neutral PMO backbone.

• Vivo-Morpholinos: This proprietary technology involves the conjugation of a morpholino oligo to a delivery dendrimer, which enhances systemic delivery and tissue distribution in vivo.

• DNA-Morpholino Chimeras: These constructs incorporate DNA segments within the morpholino sequence, which can be designed to modulate properties like RNase H activation, although this can compromise the inherent nuclease resistance of the morpholino backbone.

The stability of these chimeras is a multi-faceted issue. While the morpholino portion remains highly resistant to nucleases, the stability of the chimeric partner and the linkage between the two moieties become critical factors.

Comparative Stability Analysis: Morpholinos vs. Alternatives

The true measure of an antisense oligonucleotide's utility lies in its performance relative to other available technologies. Here, we compare the stability of chimeric morpholinos with other common antisense platforms.

Oligonucleotide Type	Backbone Chemistry	Primary Stability Feature	Reported Serum/Plasma Half-life	Key Considerations
Unmodified PMO	Phosphorodiamidate	Nuclease resistance	Short due to rapid renal clearance	Excellent stability but poor cellular uptake.
Peptide-PMO (PPMO)	Phosphorodiamidate & Peptide	Nuclease-resistant PMO; CPP stability varies	Elimination half-life of ~7.31 hours in mice	PMO portion is stable; CPP portion can be degraded.
Vivo-Morpholino	Phosphorodiamidate & Dendrimer	Nuclease-resistant PMO; stable dendrimer	Not explicitly reported, but improved tissue retention over PMO	Enhanced in vivo delivery and stability.
Phosphorothioate (PS-ASO)	Phosphorothioate	Nuclease resistance	Biphasic: initial short half-life (0.5-0.8h), then long (35-50h)	Prone to non-specific protein binding and off-target effects.
2'-O-Methyl PS-ASO	2'-O-Methyl & Phosphorothioate	Enhanced nuclease resistance and target affinity	Half-life of >72 hours in 10% FBS	Reduced non-specific effects compared to PS-ASOs.
siRNA	Phosphodiester (often modified)	Susceptible to nucleases without modification	Rapidly degraded without chemical modification	Requires significant chemical modification for in vivo stability.

Experimental Workflows for Stability Assessment

Objective evaluation of oligonucleotide stability requires robust and reproducible experimental protocols. Below are detailed methodologies for key assays.

Experimental Workflow: Serum Stability Assay

Caption: Workflow for assessing oligonucleotide stability in serum.

Protocol: Serum Stability Assay using HPLC

• Preparation of Solutions:

  • Prepare a stock solution of the chimeric morpholino oligonucleotide in nuclease-free water.

  • Thaw fetal bovine serum (FBS) or human serum at 37°C.

• Incubation:

  • In a microcentrifuge tube, mix the oligonucleotide solution with serum to a final concentration of 90% serum.

  • Incubate the mixture at 37°C.

  • At designated time points (e.g., 0, 1, 4, 8, 24, and 48 hours), withdraw an aliquot of the reaction mixture.

• Sample Processing:

  • Immediately stop the enzymatic degradation by adding a solution to precipitate proteins (e.g., a mixture of ethanol and sodium chloride) and vortexing.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant containing the oligonucleotide to a new tube.

• HPLC Analysis:

  • Analyze the supernatant by reverse-phase high-performance liquid chromatography (RP-HPLC) using a suitable column for oligonucleotide separation.

  • Use a gradient of an ion-pairing agent (e.g., triethylammonium acetate) and an organic solvent (e.g., acetonitrile) to elute the oligonucleotide.

  • Monitor the elution profile at a wavelength of 260 nm.

• Data Analysis:

  • Quantify the peak area of the intact oligonucleotide at each time point.

  • Calculate the percentage of intact oligonucleotide remaining relative to the 0-hour time point.

  • Plot the percentage of intact oligonucleotide versus time to determine the degradation kinetics and half-life.

Experimental Workflow: Nuclease Degradation Assay

Caption: Workflow for nuclease degradation assay using gel electrophoresis.

Protocol: Nuclease Degradation Assay using Gel Electrophoresis

• Reaction Setup:

  • In separate tubes, prepare reaction mixtures containing the chimeric morpholino oligonucleotide, a specific nuclease (e.g., S1 nuclease for single-stranded cleavage), and the appropriate reaction buffer.

• Incubation:

  • Incubate the reactions at the optimal temperature for the chosen nuclease (e.g., 37°C).

  • At various time points, remove aliquots and immediately stop the reaction by adding a chelating agent like EDTA and heating to inactivate the nuclease.

• Gel Electrophoresis:

  • Mix the samples with a loading dye.

  • Load the samples onto a high-resolution polyacrylamide gel or a suitable agarose gel.

  • Run the gel at a constant voltage until adequate separation of the intact oligonucleotide and any degradation products is achieved.

• Visualization and Analysis:

  • Stain the gel with a fluorescent nucleic acid stain (e.g., SYBR Gold).

  • Visualize the gel using a gel documentation system.

  • Quantify the intensity of the band corresponding to the intact oligonucleotide at each time point to assess the extent of degradation.

Advanced Analytical Technique: MALDI-TOF Mass Spectrometry

For a more precise analysis of degradation products, Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is an invaluable tool.

Protocol: MALDI-TOF MS Analysis of Oligonucleotide Degradation

• Sample Preparation:

  • Following a stability assay (e.g., serum incubation), desalt the oligonucleotide samples.

  • Mix a small amount of the sample with a suitable matrix solution (e.g., 3-hydroxypicolinic acid) on a MALDI target plate.

• Mass Spectrometry Analysis:

  • Analyze the samples using a MALDI-TOF mass spectrometer.

  • The mass spectrum will show a peak corresponding to the molecular weight of the intact oligonucleotide and additional peaks at lower molecular weights corresponding to degradation products.

• Data Interpretation:

  • By analyzing the mass differences between the intact oligonucleotide and the degradation products, the specific cleavage sites can be identified. This provides detailed information on the degradation pathway.

Conclusion: The Stability Advantage of Chimeric Morpholinos

The inherent nuclease resistance of the phosphorodiamidate backbone provides a significant stability advantage for morpholino oligonucleotides. Chimeric modifications, such as the addition of cell-penetrating peptides or dendrimers, have successfully addressed the delivery limitations of the parent molecule while largely maintaining the stability of the core morpholino structure. While the chimeric moieties themselves can be subject to degradation, the morpholino portion remains remarkably stable in biological fluids.

When compared to other antisense technologies, chimeric morpholinos offer a compelling combination of high stability and, with the appropriate chimeric partner, effective cellular delivery. This makes them a powerful tool for a wide range of research and therapeutic applications where sustained target engagement is critical for success. The experimental protocols detailed in this guide provide a framework for the rigorous evaluation of the stability of your chimeric morpholino oligonucleotides, ensuring the selection of robust and reliable candidates for your downstream applications.

References

• Youngblood, D. S., Hatlevig, S. A., Hassinger, J. N., Iversen, P. L., & Moulton, H. M. (2007). Stability of cell-penetrating peptide-morpholino oligomer conjugates in human serum and in cells.
• Amantana, A., & Iversen, P. L. (2005). Pharmacokinetics and biodistribution of phosphorodiamidate morpholino antisense oligomers. Current opinion in pharmacology, 5(5), 550-555.
• Amantana, A., Moulton, H. M., Cate, M. L., Reddy, M. T., Whitehead, T., Hassinger, J. N., Youngblood, D. S., & Iversen, P. L. (2007). Pharmacokinetics, biodistribution, stability and toxicity of a

A Senior Application Scientist's Guide to Benchmarking Automated Synthesizers for Phosphorodiamidate Morpholino Oligomer (PMO) Production

For: Researchers, scientists, and drug development professionals actively engaged in the synthesis and application of antisense oligonucleotides. This guide provides a comprehensive framework for evaluating and selecting an automated synthesizer for the production of high-quality Phosphorodiamidate Morpholino Oligomers (PMOs).

Introduction: The Critical Role of Synthesis Platforms in PMO-Based Therapeutics

Phosphorodiamidate Morpholino Oligomers (PMOs) have emerged as a promising class of antisense agents, with several FDA-approved drugs for diseases like Duchenne Muscular Dystrophy underscoring their therapeutic potential.[1][2] Unlike natural nucleic acids, PMOs possess a neutral backbone, which imparts them with high stability against nucleases and a favorable safety profile. However, the unique chemistry of PMOs also presents significant challenges in their synthesis, making the choice of an automated synthesis platform a critical determinant of research success and therapeutic viability.[3][4][5]

The synthesis of PMOs has historically been challenging due to factors such as inefficient deprotection and coupling steps, as well as the instability of the morpholino monomers.[3][4] This guide provides a comprehensive framework for benchmarking automated DNA synthesizers for PMO production, focusing on key performance indicators and providing detailed experimental protocols for their evaluation. The objective is to empower researchers to make informed decisions when selecting a synthesis platform that best suits their needs for producing high-purity, full-length PMOs.

Pillar 1: Understanding the Landscape of PMO Synthesis Technology

While the market is replete with automated DNA/RNA synthesizers, platforms specifically optimized for PMO synthesis are less common.[6] Often, existing DNA synthesizers are adapted for PMO production through modifications in the synthesis protocols and reagents.[3][4] More recently, specialized platforms, including those utilizing fast-flow technology, are being developed to address the unique challenges of PMO chemistry.[7]

The choice of synthesizer will invariably be linked to the specific PMO chemistry being employed. Two common approaches involve the use of either trityl or 9-fluorenylmethoxycarbonyl (Fmoc) protecting groups for the 5'-hydroxyl of the morpholino monomer.[8] The deprotection steps for these two chemistries are distinct, with trityl groups being removed by acid and Fmoc groups by a base.[8] The selection of a synthesizer must therefore take into account its compatibility with the chosen chemical strategy.

Pillar 2: A Rigorous Experimental Protocol for Benchmarking Synthesizers

To objectively compare the performance of different automated synthesizers for PMO production, a standardized benchmarking protocol is essential. This protocol should be designed to test the synthesizer's ability to produce a challenging PMO sequence with high purity and yield.

Experimental Workflow for Benchmarking

The following diagram outlines the key stages of the benchmarking workflow, from initial setup to final analysis.

Caption: A comprehensive workflow for benchmarking automated PMO synthesizers.

Step-by-Step Benchmarking Protocol

1. Selection of a Test Sequence:

• Choose a moderately long PMO sequence (e.g., a 25-mer) with a mixed-base composition to represent a realistic synthesis challenge. The sequence should be one for which a high-quality standard is available for comparison.

2. Reagent Preparation:

• Prepare all necessary reagents, including PMO monomers (with either trityl or Fmoc protecting groups), coupling agents, capping reagents, and deblocking solutions, according to established protocols.[5] Ensure all reagents are of high purity and anhydrous where necessary to maximize coupling efficiency.[9]

3. Synthesizer Setup and Calibration:

• Install and calibrate each synthesizer according to the manufacturer's instructions.

• Prime all reagent lines to ensure the absence of air bubbles and contaminants.

4. Automated Synthesis:

• Program the test sequence into each synthesizer.

• Initiate the automated synthesis protocol.

• If the synthesizer is equipped with a trityl monitor, record the absorbance readings at each deblocking step to enable real-time monitoring of coupling efficiency.[10][11]

5. Cleavage and Deprotection:

• Upon completion of the synthesis, cleave the PMO from the solid support and remove the base-protecting groups using the appropriate chemical treatments.

6. Crude Product Quantification:

• Quantify the total yield of the crude PMO product using UV spectrophotometry at 260 nm.[12]

7. Product Analysis by HPLC and Mass Spectrometry:

• Analyze the crude PMO product using ion-pair reversed-phase high-performance liquid chromatography (IP-RP-HPLC) to determine its purity.[13][14]

• The HPLC analysis will separate the full-length product from shorter, truncated sequences (failure sequences) and other impurities.[13][15]

• Confirm the identity of the full-length product and major impurities by mass spectrometry (MS).[16][17]

8. Data Analysis and Comparison:

• Coupling Efficiency: Calculate the average coupling efficiency for each synthesis run. If a trityl monitor was used, this can be calculated from the trityl cation absorbance values.[10][11] An average coupling efficiency of over 99% is generally considered acceptable for standard oligonucleotide synthesis.[11]

• Crude Yield: Compare the total crude yield of PMO obtained from each synthesizer.

• Purity: Determine the percentage of the full-length product in the crude sample from the HPLC chromatogram.[13]

• Cost per Synthesis: If possible, estimate the cost per synthesis for each platform, considering reagent consumption and any disposable components.

Pillar 3: Interpreting the Data - A Comparative Analysis

The data collected from the benchmarking protocol should be compiled into a clear and concise format to facilitate a direct comparison of the synthesizers.

Table 1: Hypothetical Performance Comparison of Automated PMO Synthesizers

Performance Metric	Synthesizer A (Standard DNA Synthesizer)	Synthesizer B (PMO-Optimized Synthesizer)	Synthesizer C (Flow-Based Synthesizer)
Average Coupling Efficiency	98.5%	99.2%	99.5%
Crude Yield (OD₂₆₀)	150	180	200
Full-Length Product Purity (HPLC)	75%	85%	90%
Synthesis Cycle Time per Base	10 minutes	8 minutes	4 minutes
Reagent Consumption per Coupling	High	Moderate	Low
Ease of Use	Moderate	High	High

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual performance will vary depending on the specific instruments, reagents, and protocols used.

Visualizing the Synthesis Cycle

A clear understanding of the chemical steps involved in PMO synthesis is crucial for troubleshooting and optimization. The following diagram illustrates a typical solid-phase PMO synthesis cycle.

Caption: The four key steps in a single cycle of solid-phase PMO synthesis.

Conclusion: Making an Informed Decision

The selection of an automated synthesizer for PMO production is a significant investment that will have a lasting impact on your research or drug development program. A thorough benchmarking process, as outlined in this guide, will provide the empirical data needed to make an informed decision.

Key factors to consider include:

• Performance: The synthesizer's ability to consistently produce high-purity, full-length PMOs with high coupling efficiency and yield.

• Flexibility: The platform's compatibility with different PMO chemistries and its capacity for synthesizing a variety of modified oligonucleotides.

• Throughput and Speed: The number of oligonucleotides that can be synthesized simultaneously and the time required for each synthesis run.[18][19]

• Cost: The initial capital investment, as well as the ongoing operational costs for reagents and maintenance.

• Support: The quality of technical support and service provided by the manufacturer.

By systematically evaluating these factors, you can select a synthesizer that will not only meet your current needs but also support your future research and development goals in the exciting field of PMO-based therapeutics.

References

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